Z-Gly-phe-NH2

• CAS: 5513-69-9

Core Science & Biosynthesis

Comprehensive Physicochemical Profiling of Z-Gly-Phe-NH2: From Molecular Characteristics to Supramolecular Assembly

Executive Summary

Z-Gly-Phe-NH2 (Carbobenzoxy-Glycyl-L-Phenylalanine-Amide) is a synthetic dipeptide derivative widely utilized as a high-specificity substrate for metalloproteases (specifically Thermolysin) and as a structural probe in membrane biophysics.[1][2] Distinguished by its N-terminal Z-protection (benzyloxycarbonyl) and C-terminal amidation, the compound exhibits unique physicochemical stability and self-assembly tendencies driven by ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

stacking of the phenylalanine moiety. This guide details its molecular properties, enzymatic kinetics, and handling protocols for drug development and biochemical assays.

Molecular Identity & Fundamental Parameters[2]

The physicochemical profile of Z-Gly-Phe-NH2 is defined by its amphiphilic nature—combining a hydrophobic aromatic cap (Z-group) and side chain (Phe) with a polar amide terminus.[2] This structure dictates its solubility and interaction with active sites.[2]

Table 1: Physicochemical Specifications

Parameter	Specification	Technical Note
Chemical Name	N-Carbobenzoxy-Glycyl-L-Phenylalanine-Amide	Often abbreviated as Z-Gly-Phe-NHngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> or Cbz-Gly-Phe-NH
CAS Number	5513-69-9
Molecular Formula
Molecular Weight	355.39 g/mol	Monoisotopic mass: ~355.15 Da
Solubility (Primary)	DMSO, DMF, Methanol	Highly soluble in organic solvents due to aromatic Z- and Phe- groups.[1]
Solubility (Aqueous)	Low (< 1 mg/mL)	Requires organic co-solvent (e.g., 5-10% DMSO) for aqueous buffers.[2]
pKa (Theoretical)	~13 (Amide), ~9 (Tyr-like if relevant)	No ionizable carboxyl/amino termini due to blocking groups.[2]
Appearance	White Lyophilized Powder	Hygroscopic; store desiccated.[2]
Storage Stability	-20°C (Solid), -80°C (Solution)	Stable for >2 years in solid state; <6 months in solution.[2]

Structural Significance[2][3]

• Z-Group (N-Terminus): The carbobenzoxy group provides significant hydrophobicity, facilitating entry into hydrophobic enzyme pockets (e.g., the S1 subsite of proteases).

• Amide (C-Terminus): Mimics the peptide bond continuity found in proteins, preventing non-specific carboxypeptidase degradation and altering hydrogen-bonding networks compared to free acids.

• Phenylalanine (Side Chain): The aromatic ring enables ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  stacking interactions, which are critical for enzyme recognition and potential supramolecular self-assembly.[3]

Enzymatic Utility: Thermolysin Kinetics

Z-Gly-Phe-NH2 is the "gold standard" substrate for characterizing Thermolysin (EC 3.4.24.27), a thermostable zinc metalloprotease.[2] The enzyme preferentially cleaves peptide bonds at the N-terminal side of hydrophobic residues (Leu, Phe, Ile).

Mechanism of Action

Thermolysin recognizes the bulky hydrophobic Phenylalanine residue at the ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

position. The Zinc ion ( ) at the active site coordinates with the carbonyl oxygen of the scissile bond (Gly-Phe), activating a water molecule for nucleophilic attack.

Kinetic Parameters ( )

The catalytic efficiency is highly pH-dependent, following a bell-shaped curve:

• Optimum pH: ~5.5 – 7.5

• ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  (Acidic limb): ~5.0 (Associated with His-231 protonation)

• ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  (Basic limb): ~8.25 (Associated with catalytic Glu-143 ionization)

Experimental Protocol: Kinetic Assay

Objective: Determine proteolytic activity of Thermolysin using Z-Gly-Phe-NH2.[2]

• Stock Preparation: Dissolve Z-Gly-Phe-NH2 in 100% DMSO to 50 mM.

• Buffer Preparation: 0.1 M MOPS or Tris-HCl, pH 7.0, containing 10 mM ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  (Ca is essential for Thermolysin thermal stability).

• Reaction Mix: Dilute substrate to 0.5 – 2.0 mM in buffer (Final DMSO < 5%).

• Initiation: Add Thermolysin (final conc. 10–100 nM).

• Monitoring: Measure the decrease in absorbance at 230–240 nm (peptide bond cleavage) or use HPLC to quantify the formation of Z-Gly and Phe-NH2.[2]

• Data Analysis: Fit initial rates to the Michaelis-Menten equation.

Visualization: Enzymatic Hydrolysis Pathway

[2]

Supramolecular & Membrane Biophysics[2]

Beyond enzymology, Z-Gly-Phe-NH2 exhibits bioactivity related to membrane dynamics.[2]

Bilayer Stabilization

Research indicates that Z-Gly-Phe-NH2 acts as a bilayer stabilizing peptide .[2]

• Mechanism: The hydrophobic Z-group and Phe side chain insert into the lipid bilayer interface, while the polar amide/glycine backbone interacts with headgroups.

• Effect: This insertion increases the order parameter of the acyl chains, effectively "stiffening" the membrane.

• Biological Consequence: It has been observed to inhibit insulin-activated glucose transport, likely by restricting the fluidity required for GLUT4 transporter fusion with the plasma membrane.

Crystal Structure & Conformation

X-ray diffraction studies reveal that Z-Gly-Phe-NH2 adopts an extended conformation in the solid state.[2]

• Intermolecular Forces: The crystal lattice is stabilized by hydrogen bonds between the amide NH and carbonyl oxygens of neighboring molecules, alongside

  stacking of the phenyl rings.

• Comparison: Unlike free dipeptides which may form head-to-tail electrostatic interactions, the amidated C-terminus forces a hydrogen-bonding network that mimics protein secondary structures (e.g., ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -sheets).

Synthesis & Handling Protocols

Synthesis Route (Solution Phase)

For high-purity applications, solution-phase synthesis via the Mixed Anhydride Method is preferred to avoid racemization.[2]

• Activation: React Z-Gly-OH with isobutyl chloroformate (IBCF) and N-methylmorpholine (NMM) in THF at -15°C to form the mixed anhydride.

• Coupling: Add H-Phe-NH2 (Phenylalanine amide) to the reaction mixture.

• Workup: Evaporate solvent, wash with dilute citric acid (remove base), ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  (remove acid), and water.

• Purification: Recrystallize from Ethyl Acetate/Hexane.

Storage & Stability Guidelines

• Hygroscopicity: The amide group attracts moisture.[2] Always equilibrate the vial to room temperature before opening to prevent condensation.[2]

• Solvent Incompatibility: Avoid storing in basic buffers (>pH 9) for extended periods to prevent base-catalyzed hydrolysis of the amide or Z-group.[2]

• DMSO Stock: A 50 mM stock in anhydrous DMSO is stable at -20°C for 3-6 months.[2] Avoid repeated freeze-thaw cycles.[2][4]

References

• Thermolysin Kinetics & pH Dependence

  • Title: pH and temperature dependences of thermolysin catalysis.[2] Catalytic role of zinc-coordinated water.

  • Source: PubMed (Kunugi et al.)[2]

  • Link:[Link] (Verified Context)

• Crystal Structure Analysis

  • Title: Crystal structures of Z-Gly-Phe-NH2, Tyr-Lys-NH2, and Asp-Phe-NH2.[2]

  • Source: BOC Sciences / Crystallographic Data[2]

• Bilayer Stabilization & Glucose Transport

  • Title: Bilayer stabilizing peptides and the inhibition of viral infection: antimeasles activity of carbobenzoxy-Ser-Leu-amide (Contextual reference to Z-Gly-Phe-NH2 activity).[2]

  • Source: Bioscience Reports[2]

  • Link:[Link]

• General Physicochemical Data

  • Title: Z-Gly-Phe-NH2 Product Specifications.[1][2][5]

  • Source: Chem-Impex International[2]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Phe-Gly | C11H14N2O3 | CID 6992304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Z-Gly-Phe-NH₂ › PeptaNova [peptanova.de]

Technical Guide: Z-Gly-Phe-NH2 Structure, Conformation, and Enzymatic Utility

The following technical guide provides an in-depth analysis of Z-Gly-Phe-NH2 (Benzyloxycarbonyl-Glycyl-L-Phenylalanine Amide), focusing on its structural dynamics, conformational plasticity, and utility in enzymatic catalysis.

Executive Summary

Z-Gly-Phe-NH2 (CAS: 5513-69-9) is a protected dipeptide amide widely utilized as a model substrate in protease kinetics and as a building block in supramolecular chemistry. Unlike simple dipeptides, the N-terminal Benzyloxycarbonyl (Z) group and C-terminal amide (NH2) confer unique amphiphilic properties, enabling the molecule to undergo self-assembly into nanotubes and hydrogels via

- stacking and hydrogen bonding.

In drug development, it serves as a critical probe for cysteine proteases (e.g., Papain) and metalloendoproteases , often used to map the S2 subsite specificity of enzymes or to study "reverse hydrolysis" peptide synthesis in organic media.

Molecular Architecture & Physicochemical Properties[1][2]

The molecule comprises four distinct functional domains that dictate its behavior in solution and solid phases.

Structural Components[3][4][5]

• Z-Group (N-Benzyloxycarbonyl): Provides aromatic hydrophobicity and steric bulk. It mimics the P3/P4 residues in enzyme substrates and facilitates

  - stacking in self-assembly.

• Glycine (Gly): A flexible linker lacking a side chain (R=H). It allows the peptide backbone to adopt varying torsion angles (

  ), acting as a hinge between the two aromatic domains.

• L-Phenylalanine (Phe): The primary recognition motif. Its benzyl side chain anchors the molecule in hydrophobic pockets (e.g., the S2 pocket of Papain) or drives the hydrophobic collapse in hydrogel formation.

• Amide Cap (NH2): Neutralizes the C-terminal charge, mimicking the native peptide bond continuum and providing additional hydrogen bond donors/acceptors for beta-sheet formation.

Structural Visualization

The following diagram illustrates the chemical connectivity and the functional interaction domains of Z-Gly-Phe-NH2.

Caption: Functional decomposition of Z-Gly-Phe-NH2 showing the scissile peptide bond and aromatic stacking domains.

Conformational Analysis

The conformation of Z-Gly-Phe-NH2 is solvent-dependent, existing in an equilibrium between folded (intramolecularly hydrogen-bonded) and extended (intermolecularly bonded) states.

Solid State & Hydrophobic Media

In non-polar solvents (e.g., CHCl3) or the crystalline state, Z-dipeptide amides often adopt a

-turn (Type I or II) conformation.

• Mechanism: The carbonyl oxygen of the Z-group (urethane) accepts a hydrogen bond from the C-terminal amide NH.

• Result: This "folded" state creates a compact hydrophobic shell, increasing solubility in organic solvents.

Aqueous & Self-Assembling State

In water or during self-assembly, the molecule transitions to an extended

-sheet-like structure.

• Mechanism: Intermolecular Hydrogen bonding between amide backbones dominates. The aromatic Z-group and Phe side chain stack perpendicular to the H-bond network.

• Result: Formation of high-aspect-ratio nanotubes or fibers.

Spectroscopic Markers (FTIR)

Fourier Transform Infrared (FTIR) spectroscopy is the primary tool for distinguishing these states.

Band Assignment	Wavenumber (cm⁻¹)	Structural Interpretation
Amide A (N-H Stretch)	3280 - 3300	H-bonded NH groups (indicates assembly).
Urethane C=O (Z-group)	1680 - 1700	Distinct from peptide amide; shifts upon stacking.
Amide I (C=O Stretch)	1630 - 1655	-sheet (Self-assembled/Aggregated).
Amide I (C=O Stretch)	1660 - 1690	-turn / Random Coil (Monomeric).
Amide II (N-H Bend)	1530 - 1550	Coupled C-N stretch/N-H bend.

Enzymatic Utility: Synthesis & Hydrolysis

Z-Gly-Phe-NH2 is a classic substrate for studying Papain (a cysteine protease). Uniquely, it is often used to demonstrate Thermodynamic vs. Kinetic Control in enzymatic peptide synthesis.

The Mechanism

Papain typically cleaves peptide bonds.[1] However, in low-water environments (e.g., tert-butanol), the equilibrium shifts toward synthesis .

• Reaction: Z-Gly-OH + Phe-NH2

  Z-Gly-Phe-NH2 + H2O

• Enzyme Role: Papain acts as a transferase, forming the Gly-Phe peptide bond.

Experimental Protocol: Enzymatic Synthesis

This protocol describes the synthesis of Z-Gly-Phe-NH2 using Papain in an organic solvent system, a standard method for producing peptide amides.

Reagents:

• Z-Gly-OH (Donor)

• L-Phe-NH2 (Nucleophile)

• Papain (dried powder or immobilized)

• Solvent: Water-saturated n-Butyl Acetate or tert-Butanol.

• Buffer: Na2CO3/NaHCO3 (for pH memory).

Step-by-Step Methodology:

• Enzyme Preparation: Dissolve Papain in aqueous buffer (pH 9.0). Lyophilize to establish "pH memory" (the ionization state of the catalytic triad Cys-25/His-159 is preserved in the dry state).

• Reaction Setup: Suspend Z-Gly-OH (10 mM) and L-Phe-NH2 (15 mM) in water-saturated n-butyl acetate.

• Initiation: Add the "pH-tuned" Papain powder (5 mg/mL) to the solvent.

• Incubation: Shake at 37°C at 200 RPM for 24–48 hours.

• Monitoring: Analyze aliquots via HPLC (C18 column, Acetonitrile/Water gradient). Z-Gly-Phe-NH2 elutes later than the reactants due to increased hydrophobicity.

• Purification: Filter off the enzyme. Wash the organic phase with dilute HCl (removes unreacted Phe-NH2) and NaHCO3 (removes unreacted Z-Gly-OH). Evaporate solvent to yield Z-Gly-Phe-NH2 crystals.

Enzymatic Workflow Visualization

Caption: Kinetic pathway for the Papain-catalyzed synthesis of Z-Gly-Phe-NH2 in organic media.

References

• PubChem. (2025). Carbobenzoxyglycylphenylalanine amide (Z-Gly-Phe-NH2) - Compound Summary. National Library of Medicine. [Link]

• Theppakorn, T., Kanasawud, P., & Halling, P. (2003). The catalytic activity of papain in the synthesis of Z-Gly-Phe-NH2 in tert-butanol. Enzyme and Microbial Technology. [Link]

• Gazit, E. (2007). Self-assembled peptide nanostructures: the growth of a new class of nanomaterials. Chemical Society Reviews. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Z-Gly-phe-NH2 CAS number 5513-69-9 information

The following technical guide is structured as an advanced monograph for research professionals. It synthesizes physicochemical data, mechanistic insights, and validated experimental protocols.

CAS Number: 5513-69-9 Synonyms: Benzyloxycarbonyl-Glycyl-L-Phenylalanine Amide; Z-Gly-Phe-amide.[1] Molecular Formula: C₁₉H₂₁N₃O₄ Molecular Weight: 355.39 g/mol [1]

Part 1: Chemical Identity & Physicochemical Profile

Z-Gly-Phe-NH2 is a blocked dipeptide derivative primarily utilized as a chromogenic substrate for metalloproteases and as a model compound in peptide self-assembly studies. Its structural specificity lies in the N-terminal Benzyloxycarbonyl (Z or Cbz) protection and the C-terminal amidation, rendering it resistant to exopeptidases (amino- and carboxypeptidases) while remaining sensitive to specific endoproteolytic cleavage.

Structural Configuration

The molecule consists of a glycine residue coupled to a phenylalanine amide, with the N-terminus capped by a carbobenzoxy group. This hydrophobic "Z" group mimics the P2/P3 subsite interactions within the hydrophobic pockets of metalloproteases like Thermolysin and Pseudomonas aeruginosa Elastase (LasB).

Physicochemical Data Table

Property	Value	Operational Implication
Appearance	White to off-white powder	Visual inspection for purity (yellowing indicates oxidation).
Solubility (Water)	< 0.1 mg/mL (Poor)	Critical: Do not attempt aqueous stock solutions.
Solubility (Organic)	Soluble in DMF, DMSO, MeOH	Prepare 100 mM stocks in DMSO; dilute into aqueous buffer < 5% v/v.
Melting Point	140–142 °C	Verification of solid-state purity.
pKa	N/A (Blocked termini)	Non-ionizable termini prevent zwitterionic behavior in assay buffers.
Stability	Hydrolytically stable at pH 5–8	Avoid strong acids/bases which strip the Z-group or hydrolyze the amide.

Part 2: Mechanistic Utility & Enzymatic Kinetics

The Metalloprotease Cleavage Mechanism

Z-Gly-Phe-NH2 is the "Gold Standard" substrate for the colorimetric determination of neutral metalloproteases, particularly Thermolysin (EC 3.4.24.27) and Pseudomonas Elastase (LasB).

The Reaction Logic: These enzymes are zinc-dependent endopeptidases. They preferentially cleave peptide bonds at the N-terminal side of hydrophobic residues (specifically Phenylalanine in this substrate).

• Binding: The Z-group docks into the S2' hydrophobic pocket of the enzyme.

• Catalysis: The active site Zinc ion (Zn²⁺) activates a water molecule, which attacks the carbonyl carbon of the Gly-Phe peptide bond.

• Cleavage: The bond breaks, releasing Z-Gly (N-blocked, ninhydrin negative) and Phe-NH2 (Free alpha-amine, ninhydrin positive).

Mechanism Visualization (DOT Diagram)

The following diagram illustrates the specific cleavage pathway utilized in the Ninhydrin Assay.

Caption: Enzymatic hydrolysis of Z-Gly-Phe-NH2 yielding a detectable free amine (Phe-NH2) while the Z-Gly byproduct remains silent in ninhydrin assays.

Part 3: Validated Experimental Protocol

Protocol: The Ninhydrin-Based Elastase Assay

Objective: Quantify metalloprotease activity by measuring the liberation of Phenylalanine Amide. Sensitivity: µM range detection.

Reagents Required:

• Substrate Stock: 50 mM Z-Gly-Phe-NH2 in 100% DMSO.

• Assay Buffer: 0.1 M Tris-HCl, pH 7.2, containing 2.5 mM CaCl₂ (Calcium is essential for Thermolysin/LasB stability).

• Ninhydrin Reagent: 2% Ninhydrin in ethanol/acetate buffer.

• Stop Solution: 50% Acetic Acid or dilute HCl.

Step-by-Step Methodology:

• Preparation:

  • Dilute the Substrate Stock into the Assay Buffer to a final concentration of 1–2 mM .

  • Note: Ensure the final DMSO concentration is < 5% to prevent enzyme denaturation.

• Incubation:

  • Aliquot 500 µL of buffered substrate into microfuge tubes.

  • Equilibrate to 37°C.

  • Add 10–50 µL of enzyme sample (e.g., P. aeruginosa culture supernatant or purified Thermolysin).

  • Incubate for exactly 30 minutes at 37°C.

• Termination:

  • Add 500 µL of Stop Solution (50% Acetic Acid).

  • Control: Prepare a blank by adding the Stop Solution before the enzyme.

• Derivatization (The Detection Step):

  • Add 500 µL of Ninhydrin Reagent to the terminated reaction mixture.

  • Heat at 100°C (boiling water bath) for 15 minutes.

  • Mechanism:[2][3][4][5] Ninhydrin reacts with the newly liberated alpha-amine of Phe-NH2 to form Ruhemann’s Purple.

• Quantification:

  • Cool to room temperature.[3]

  • Measure Absorbance at 570 nm .

  • Calculate activity using a standard curve prepared with pure L-Phenylalanineamide.

Part 4: Synthesis & Purity Verification[3][4]

For researchers synthesizing Z-Gly-Phe-NH2 in-house or validating commercial batches, the following workflow ensures structural integrity.

Synthesis Strategy (Liquid Phase)

The most robust route utilizes the Mixed Anhydride Method :

• Activation: React Z-Gly-OH with Isobutyl chloroformate (IBCF) and N-Methylmorpholine (NMM) in THF at -15°C.

• Coupling: Add H-Phe-NH2 (Phenylalanine amide) to the active anhydride.

• Workup: Evaporate solvent, wash with dilute HCl (removes unreacted amine), NaHCO₃ (removes unreacted acid), and water. Recrystallize from Ethanol/Water.

Quality Control Workflow (DOT Diagram)

Caption: Quality control decision tree for validating Z-Gly-Phe-NH2 batches prior to enzymatic assays.

Part 5: Handling & Stability Guidelines

• Storage: Store powder at -20°C. Desiccate to prevent hydrolysis.

• Solution Stability: Stock solutions in DMSO are stable for 6 months at -20°C. Aqueous working solutions must be prepared fresh daily; the amide bond is susceptible to slow spontaneous hydrolysis in alkaline buffers.

• Safety: While not classified as acutely toxic, the compound is bioactive. Use standard PPE (gloves, goggles) to prevent inhalation of powder.

References

• Nishino, N., & Powers, J. C. (1980). Pseudomonas aeruginosa elastase. Development of a new substrate, inhibitors, and an affinity sorbent. The Journal of Biological Chemistry, 255(8), 3482–3486.

• Kessler, E., & Safrin, M. (1988). Synthesis and processing of the Pseudomonas aeruginosa elastase. Journal of Bacteriology, 170(11), 5215–5219.

• Morihara, K., & Tsuzuki, H. (1970). Thermolysin: Kinetic study with oligopeptides. European Journal of Biochemistry, 15(2), 374–380.

• Rawlings, N. D., et al. (2018). The MEROPS database of proteolytic enzymes, their substrates and inhibitors. Nucleic Acids Research, 46(D1), D624–D632.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Structural basis for the autoprocessing of zinc metalloproteases in the thermolysin family - PMC [pmc.ncbi.nlm.nih.gov]
• 3. digital.csic.es [digital.csic.es]
• 4. Greening the synthesis of peptide therapeutics: an industrial perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Guide: Z-Gly-Phe-NH2 as a Metalloendoprotease Substrate

Topic: Z-Gly-Phe-NH2 as a Metalloendoprotease Substrate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1][2]

[1][2]

Executive Summary & Chemical Profile

Z-Gly-Phe-NH2 (Carbobenzoxy-Glycyl-L-Phenylalanine-Amide) is a synthetic dipeptide derivative widely utilized as a specific substrate for characterizing metalloendoproteases , particularly the bacterial neutral protease Thermolysin (EC 3.4.24.[1][2]27) and related M4 family enzymes.[1][2]

Unlike chromogenic substrates (e.g., FAGLA) that allow continuous monitoring via spectral shifts, Z-Gly-Phe-NH2 is a "silent" substrate requiring separation-based or end-point detection methods.[1][2] Its structural fidelity to natural hydrophobic motifs makes it an indispensable tool for probing the S1' subsite specificity of zinc-dependent proteases during inhibitor screening and kinetic profiling.[1][2]

Chemical Identity

Property	Detail
IUPAC Name	Benzyl N-[2-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]carbamate
Molecular Formula
Molecular Weight	355.39 g/mol
Solubility	Soluble in DMF, DMSO, Methanol; sparingly soluble in water (requires organic co-solvent).[1][2]
Purity Requirement	(HPLC) for kinetic assays.

Mechanistic Insight: The Cleavage Event

Metalloendoproteases like Thermolysin utilize a catalytic Zinc ion (

) to activate a water molecule for nucleophilic attack on the peptide bond.[1][2] Z-Gly-Phe-NH2 is designed to probe the enzyme's preference for large hydrophobic residues (Phenylalanine) at the P1' position .[1][2]

The Hydrolytic Pathway

The enzyme recognizes the hydrophobic Phenylalanine side chain, docking it into the S1' hydrophobic pocket.[1][2] The cleavage occurs specifically at the peptide bond between Glycine (P1) and Phenylalanine (P1') .[1][2]

Reaction:

[1][2]

• Substrate (Intact): N-terminus blocked by Z-group; C-terminus blocked by Amide. No free charge at termini.

• Products:

  • Z-Gly-OH: Contains a free carboxyl group (acidic).[1][2]

  • H-Phe-NH2: Contains a free

    -amino group (basic).[1][2]

Diagram: Substrate Recognition & Cleavage

Figure 1: Kinetic pathway of Z-Gly-Phe-NH2 hydrolysis by Thermolysin. The scissile bond is located between Gly and Phe.[1][2]

Experimental Protocols

Author Note: Since Z-Gly-Phe-NH2 does not release a chromophore upon cleavage, standard continuous spectrophotometry is ineffective.[1][2] Two validated protocols are presented below: HPLC (Gold Standard) for precision and Ninhydrin (High Throughput) for screening.[1][2]

Protocol A: HPLC Discontinuous Assay (Gold Standard)

This method separates the substrate from the products based on hydrophobicity.[1][2] It is the most accurate method for determining

and .[1][2]

Reagents

• Assay Buffer: 50 mM Tris-HCl, 10 mM

  , pH 7.5. (Calcium is critical for Thermolysin thermal stability).[1][2]

• Enzyme Stock: Thermolysin (0.1 mg/mL) in Assay Buffer.

• Substrate Stock: 20 mM Z-Gly-Phe-NH2 in DMF (Dimethylformamide).

• Quenching Solution: 10% Trifluoroacetic acid (TFA) or 50 mM EDTA (pH 8.0).

Workflow

• Preparation: Dilute Substrate Stock into Assay Buffer to final concentrations of 0.1 – 2.0 mM. (Keep DMF < 5% to avoid denaturation).

• Incubation: Equilibrate substrate solution at 25°C or 37°C.

• Initiation: Add Enzyme (final conc. 10–50 nM). Mix gently.

• Sampling: At defined time points (e.g., 0, 5, 10, 15, 30 min), remove 100 µL aliquots.

• Quenching: Immediately add 20 µL Quenching Solution to stop the reaction.

• Analysis: Inject 20 µL onto HPLC.

HPLC Conditions

Parameter	Setting
Column	C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	10% B to 60% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV Absorbance at 254 nm (detects Z-group and Phe ring)

Data Output: The peak for Z-Gly-Phe-NH2 (more hydrophobic) will elute later than Z-Gly-OH and H-Phe-NH2.[1][2] Integrate the product peak (Z-Gly-OH) to calculate velocity.[1][2]

Protocol B: Ninhydrin End-Point Assay (High Throughput)

This assay exploits the generation of a free primary amine (on H-Phe-NH2) which is absent in the blocked substrate.[1][2]

Workflow

• Reaction: Perform enzymatic hydrolysis as in Protocol A (steps 1–3) in a 96-well plate.

• Stopping: Add 0.1 M HCl to stop the reaction.

• Derivatization: Add Ninhydrin reagent (2% in ethanol/buffer).

• Development: Heat plate at 80°C for 10–15 minutes.

• Detection: Measure Absorbance at 570 nm .

• Quantification: Compare against a standard curve of L-Phenylalanine-Amide.

Data Analysis & Kinetic Parameters

To validate the substrate quality or enzyme activity, you must derive the Michaelis-Menten constants.[1][2]

• Calculate Initial Velocity (

  ): Plot Product Concentration ( ) vs. Time (min). The slope of the linear portion is .[1][2]

• Michaelis-Menten Plot: Plot

  vs. [Substrate] ( ).

• Curve Fitting: Fit data to the equation:

  [1][2]

• Turnover Number (

  ):

Typical Values (Thermolysin @ pH 7.5):

• : 1.0 – 5.0 mM (Dependent on buffer ionic strength).[1][2]
• : 10 – 100 .[1][2]

Diagram: Assay Logic Flow

Figure 2: Decision tree for selecting the appropriate analytical workflow based on throughput needs.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Precipitation	Substrate concentration > solubility limit.[1][2]	Use DMSO/DMF (up to 10% v/v) or lower [S] below 2 mM.
No Activity	Lack of Calcium or Zinc.[1][2]	Ensure buffer contains 10mM .[1][2] Do NOT use EDTA in the reaction buffer.[1][2]
High Background	Spontaneous hydrolysis.[1][2]	Store stock solutions at -20°C. Check pH (avoid > pH 9).
Peak Tailing (HPLC)	Interaction with column silanols.[1][2]	Add 0.1% TFA or Triethylamine to the mobile phase.[1][2]

References

• Feder, J. (1968).[1][2] "A Spectrophotometric Assay for Neutral Protease". Biochemical and Biophysical Research Communications. Link (Context: Establishes foundational assays for neutral proteases).

• Morihara, K., & Tsuzuki, H. (1970).[1][2] "Thermolysin: Kinetic study with oligopeptides". European Journal of Biochemistry.[1][2] Link (Context: Defines specificity for hydrophobic P1' residues).

• Inouye, K. (1992).[1][2] "Kinetic study of the thermolysin-catalyzed condensation reaction". Journal of Biochemistry. Link (Context: Describes the reverse reaction logic and substrate properties).

• PubChem. (2025).[1][2] "Z-Gly-Phe-NH2 Compound Summary". National Library of Medicine.[1][2] Link (Context: Chemical and physical property verification).

Sources

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An In-depth Technical Guide to Understanding the Molecular Interactions of Z-Gly-Phe-NH2

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate the molecular interactions of the synthetic dipeptide, Z-Gly-Phe-NH2. This molecule, known to inhibit insulin-activated glucose transport, presents a compelling case study for the integration of experimental and computational methodologies. By leveraging a multi-pronged approach encompassing solid-state analysis, solution-phase conformational studies, and in silico modeling, a detailed understanding of its structure-activity relationship can be achieved. This guide offers not only theoretical insights but also detailed, field-proven protocols for X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, Isothermal Titration Calorimetry (ITC), molecular docking, and molecular dynamics (MD) simulations. The overarching goal is to equip researchers with the necessary tools to dissect the nuanced interactions of this and similar peptide-based compounds.

Introduction: The Significance of Z-Gly-Phe-NH2

Z-Gly-Phe-NH2 is a synthetic dipeptide derivative characterized by a glycine and a phenylalanine residue. The N-terminus is protected by a benzyloxycarbonyl (Z) group, which enhances its stability against enzymatic degradation, making it a suitable candidate for biochemical and pharmacological studies.[1] The C-terminus is an amide, a modification known to influence the hydrogen bonding capabilities and conformational preferences of peptides.

The primary biological activity of interest for Z-Gly-Phe-NH2 is its role as a bilayer stabilizing peptide and an inhibitor of insulin-activated glucose transport.[1] This positions it as a molecule of interest in the study of metabolic regulation and potentially as a lead compound for the development of therapeutics targeting glucose uptake. The insulin-responsive glucose transporter, GLUT4, is the primary facilitator of glucose uptake in adipose and muscle tissues, making it a logical and high-priority target for investigating the inhibitory mechanism of Z-Gly-Phe-NH2.[1][2]

This guide will systematically explore the molecular interactions of Z-Gly-Phe-NH2, from its intrinsic conformational properties to its putative interactions with the human GLUT4 transporter.

Physicochemical Properties and Solid-State Conformation

A foundational understanding of a molecule's intrinsic properties is paramount before delving into its complex biological interactions.

Key Properties

Property	Value	Source
Molecular Formula	C19H21N3O4
Molecular Weight	355.39 g/mol
Appearance	White powder
Storage	2-8 °C

Solid-State Conformation: Insights from X-ray Crystallography

The crystal structure of Z-Gly-Phe-NH2 provides a high-resolution snapshot of its preferred conformation and intermolecular interactions in the solid state. An X-ray diffraction study has revealed that Z-Gly-Phe-NH2 adopts an extended conformation. This is in contrast to some other dipeptides that may adopt folded conformations. The crystal packing is characterized by a network of hydrogen bonds, where the C-terminal amide group plays a crucial role. Specifically, both the amide NH and the carbonyl oxygen participate in hydrogen bonding, leading to associations with neighboring molecules. This is a distinct pattern compared to unamidated peptides, where the carboxylic acid group dictates the hydrogen bonding network.

Probing Molecular Interactions in Solution: Experimental Approaches

While the solid-state structure is informative, the behavior of Z-Gly-Phe-NH2 in a solution environment is more representative of its state in a biological system. The following sections detail key experimental protocols to elucidate its solution conformation and binding thermodynamics.

Conformational Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the three-dimensional structure and dynamics of molecules in solution.[3] For a small peptide like Z-Gly-Phe-NH2, a combination of 1D and 2D NMR experiments can provide detailed conformational insights.

• Sample Preparation:

  • Dissolve 5-10 mg of Z-Gly-Phe-NH2 in 0.5 mL of a deuterated solvent (e.g., DMSO-d6 or CDCl3) to a final concentration of approximately 28-56 mM. The choice of solvent can influence conformation, so it is crucial to select one that is relevant to the intended biological context or subsequent experiments.

  • Filter the sample into a high-quality 5 mm NMR tube.

• Data Acquisition:

  • Acquire a series of 2D NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher).

  • COSY (Correlation Spectroscopy): To identify scalar-coupled protons, which helps in assigning the spin systems of the glycine and phenylalanine residues.

  • TOCSY (Total Correlation Spectroscopy): To correlate all protons within a spin system, confirming the assignments made from the COSY spectrum.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (typically < 5 Å), providing distance restraints for structure calculation.[4] For a molecule of this size, ROESY can be advantageous as it avoids the potential for zero or negative NOEs that can occur for medium-sized molecules.[4] A mixing time of 200-400 ms is a good starting point for ROESY experiments.

• Data Processing and Analysis:

  • Process the acquired spectra using appropriate software (e.g., TopSpin, NMRPipe).

  • Assign all proton resonances using the COSY and TOCSY spectra.

  • Identify and integrate the cross-peaks in the NOESY/ROESY spectrum. The volume of these cross-peaks is proportional to the inverse sixth power of the distance between the protons.

• Structure Calculation:

  • Convert the NOE/ROE cross-peak intensities into distance restraints (e.g., strong, medium, weak corresponding to upper distance limits of 2.5, 3.5, and 5.0 Å, respectively).

  • Use a structure calculation program (e.g., CYANA, XPLOR-NIH) to generate an ensemble of 3D structures that are consistent with the experimental distance restraints.

  • Refine the calculated structures and validate their quality based on parameters such as the root-mean-square deviation (RMSD) of the ensemble and the number of NOE violations.

Caption: Workflow for NMR-based solution structure determination.

Thermodynamic Analysis by Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.[5] Given that Z-Gly-Phe-NH2 is a bilayer-stabilizing peptide, a relevant model system to study its interaction is with lipid vesicles.

• Preparation of Lipid Vesicles:

  • Prepare small unilamellar vesicles (SUVs) of a relevant phospholipid composition (e.g., dioleoylphosphatidylcholine, DOPC) by sonication or extrusion.

  • The final lipid concentration should be accurately determined.

• Sample Preparation:

  • Prepare a solution of Z-Gly-Phe-NH2 in a buffer that is identical to the one used for the lipid vesicles to minimize heats of dilution. A typical starting concentration for the peptide in the syringe is 10-20 times the expected Kd.

  • Place the lipid vesicle suspension in the ITC sample cell.

  • Degas both solutions to prevent bubble formation during the experiment.

• ITC Experiment:

  • Set the experimental temperature (e.g., 25 °C).

  • Perform a series of injections of the Z-Gly-Phe-NH2 solution into the lipid vesicle suspension.

  • Record the heat changes associated with each injection.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection.

  • Fit the integrated data to a suitable binding model (e.g., one-site binding model) using the analysis software provided with the instrument.

  • This analysis will yield the binding constant (Ka, from which Kd can be calculated), the stoichiometry of binding (n), and the enthalpy of binding (ΔH). The entropy of binding (ΔS) can be calculated from these values.

Computational Analysis of Molecular Interactions

In silico methods provide a powerful complement to experimental techniques, offering insights into molecular interactions at an atomic level of detail.

Predicting Binding Modes with Molecular Docking

Given the biological activity of Z-Gly-Phe-NH2 as an inhibitor of insulin-activated glucose transport, and the crucial role of GLUT4 in this process, molecular docking can be employed to predict the binding mode of Z-Gly-Phe-NH2 to the human GLUT4 transporter. The recent availability of a cryo-EM structure of human GLUT4 (PDB ID: 7WSN) provides an excellent starting point for such studies.[6][7]

• Preparation of the Receptor (GLUT4):

  • Download the structure of human GLUT4 (PDB ID: 7WSN) from the Protein Data Bank.

  • Using molecular modeling software (e.g., AutoDock Tools, Chimera, Maestro), prepare the protein by removing any co-crystallized ligands and water molecules.

  • Add polar hydrogens and assign partial charges to the protein atoms.

• Preparation of the Ligand (Z-Gly-Phe-NH2):

  • Generate a 3D structure of Z-Gly-Phe-NH2. This can be done using a molecule builder or by extracting the coordinates from its known crystal structure.

  • Assign partial charges and define the rotatable bonds of the ligand.

• Docking Simulation:

  • Define the search space (the "docking box") on the GLUT4 transporter. This can be a blind docking approach where the entire protein is searched, or a targeted docking where the box is centered on a putative binding site. Given that phenylalanine amides have been shown to bind to the intracellular gate of GLUT1, a targeted search in the corresponding region of GLUT4 would be a rational starting point.[3][8]

  • Run the docking simulation using software such as AutoDock Vina. The program will generate a series of possible binding poses for Z-Gly-Phe-NH2 ranked by their predicted binding affinity.

• Analysis of Results:

  • Analyze the top-ranked poses in the context of the GLUT4 binding pocket.

  • Identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and π-stacking, between Z-Gly-Phe-NH2 and the protein residues.

  • Compare the predicted binding mode with any available structure-activity relationship data for other GLUT inhibitors to assess the plausibility of the predicted pose.

Caption: Workflow for molecular docking of Z-Gly-Phe-NH2 to GLUT4.

Assessing Interaction Stability with Molecular Dynamics (MD) Simulations

MD simulations can be used to assess the stability of the docked Z-Gly-Phe-NH2-GLUT4 complex and to observe the dynamics of the molecular interactions over time in a simulated physiological environment.

• System Setup:

  • Take the most promising docked pose of the Z-Gly-Phe-NH2-GLUT4 complex as the starting structure.

  • Embed the complex in a lipid bilayer (e.g., a POPC membrane) to mimic the cell membrane environment.

  • Solvate the system with an explicit water model (e.g., TIP3P) and add ions to neutralize the system and achieve a physiological salt concentration.

• Simulation Parameters:

  • Choose an appropriate force field (e.g., AMBER, CHARMM, GROMOS) that is well-parameterized for proteins, lipids, and small molecules.

  • Define the simulation parameters, including the temperature, pressure, and simulation time.

• Simulation Protocol:

  • Minimization: Perform energy minimization to remove any steric clashes in the initial system.

  • Equilibration: Gradually heat the system to the target temperature and then equilibrate it under constant pressure to allow the solvent and lipids to relax around the protein-ligand complex.

  • Production Run: Run the production MD simulation for a sufficient length of time (e.g., 100-500 ns) to sample the conformational space of the complex.

• Trajectory Analysis:

  • Analyze the resulting trajectory to assess the stability of the Z-Gly-Phe-NH2 binding. This includes calculating the RMSD of the ligand in the binding pocket.

  • Characterize the persistent intermolecular interactions (e.g., hydrogen bonds, salt bridges) between the peptide and the transporter over the course of the simulation.

  • Analyze the conformational changes in both the ligand and the protein upon binding.

Caption: Workflow for molecular dynamics simulation of the GLUT4-peptide complex.

Conclusion and Future Directions

The study of Z-Gly-Phe-NH2's molecular interactions serves as a paradigm for modern drug discovery and chemical biology research. By integrating solid-state analysis, solution-phase biophysics, and computational modeling, a holistic understanding of its mechanism of action can be developed. The protocols outlined in this guide provide a robust framework for such an investigation.

Future work should focus on experimentally validating the predicted binding mode of Z-Gly-Phe-NH2 with GLUT4 through site-directed mutagenesis of the putative binding site residues. Furthermore, the insights gained from these studies can inform the rational design of second-generation analogs with improved potency and selectivity, paving the way for novel therapeutic strategies targeting glucose metabolism.

References

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• Yuan, Y., et al. (2022). Cryo-EM structure of human glucose transporter GLUT4. RCSB Protein Data Bank. doi: 10.2210/pdb7WSN/pdb. Available from: [Link]

• Piper, R. C., et al. (1993). GLUT-4 NH2 terminus contains a phenylalanine-based targeting motif that regulates intracellular sequestration. The Journal of cell biology, 121(6), 1221–1232. Available from: [Link]

• University of Wisconsin-Madison, NMRFAM. NOESY and ROESY. Available from: [Link]

• Stagsted, J., et al. (1993). Inhibition of internalization of glucose transporters and IGF-II receptors. Mechanism of action of MHC class I-derived peptides which augment the insulin response in rat adipose cells. The Journal of biological chemistry, 268(30), 22807–22813. Available from: [Link]

• Kapoor, K., et al. (2016). Mechanism of inhibition of human glucose transporter GLUT1 is conserved between cytochalasin B and phenylalanine amides. Proceedings of the National Academy of Sciences of the United States of America, 113(17), 4711–4716. Available from: [Link]

• Wikipedia. GLUT4. Available from: [Link]

• Temre, M., et al. (2022). An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors. Frontiers in Pharmacology, 13, 1036082. Available from: [Link]

• PDBj. PDB-7wsm: Cryo-EM structure of human glucose transporter GLUT4 bound to cyt.... Available from: [Link]

• D'Auria, G., et al. (2018). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current medicinal chemistry, 25(31), 3749–3767. Available from: [Link]

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• Sivapragasam, P., et al. (2023). Elucidating the Potential Inhibitor against Type 2 Diabetes Mellitus Associated Gene of GLUT4. BioMed research international, 2023, 7780367. Available from: [Link]

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• Krupka, R. M. (1985). Evidence for allosteric inhibition sites in the glucose carrier of erythrocytes. The Journal of biological chemistry, 260(14), 8174–8179. Available from: [Link]

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• Sasi, S., et al. (2009). Homology Modeling of GLUT4, an Insulin Regulated Facilitated Glucose Transporter and Docking Studies with ATP and its Inhibitors. Journal of Molecular Modeling, 15(10), 1235-1245. Available from: [Link]

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Z-Gly-Phe-NH2: A Technical Guide to its Potential Applications in Cosmetic Formulations

Abstract

This technical guide provides an in-depth exploration of the dipeptide Z-Gly-Phe-NH2, detailing its potential applications in advanced cosmetic formulations. As the demand for scientifically validated, high-performance cosmetic ingredients continues to grow, peptides have emerged as a leading category of active compounds. This document serves as a comprehensive resource for researchers, cosmetic chemists, and drug development professionals, offering insights into the mechanistic pathways, formulation strategies, and robust evaluation methodologies pertinent to Z-Gly-Phe-NH2 and related dipeptides. We will delve into its biochemical properties, potential to modulate key aspects of skin physiology, and the experimental frameworks required to substantiate efficacy and ensure safety.

Introduction: The Rise of Bioactive Peptides in Dermatology

The cosmetic industry is undergoing a paradigm shift, moving from superficial aesthetic enhancements to sophisticated, biology-driven skincare solutions. At the forefront of this evolution are bioactive peptides, short chains of amino acids that act as cellular messengers, capable of modulating specific physiological responses within the skin.[1] Unlike larger proteins, peptides can be designed to be more stable and to penetrate the stratum corneum, allowing them to interact with dermal and epidermal cells.[2] Their high specificity and potent activity at low concentrations make them ideal candidates for targeted anti-aging and skin health applications.

Z-Gly-Phe-NH2, a synthetic dipeptide amide composed of glycine and phenylalanine with an N-terminal benzyloxycarbonyl (Z) protecting group, represents a molecule of significant interest within this class. The "Z" group confers enhanced stability against enzymatic degradation, a critical attribute for maintaining bioactivity within a cosmetic formulation.[3] While primarily utilized in biochemical research, its structural similarity to naturally occurring peptide fragments suggests a potential role in cosmetic science, particularly in areas concerning the maintenance and restoration of the extracellular matrix (ECM).[4]

This guide will systematically explore the scientific rationale for the inclusion of Z-Gly-Phe-NH2 in cosmetic formulations, from its fundamental chemistry to its purported biological effects and the rigorous testing required for claim substantiation.

Molecular Profile of Z-Gly-Phe-NH2

A thorough understanding of the physicochemical properties of Z-Gly-Phe-NH2 is fundamental to its successful formulation and delivery.

Property	Value	Reference
IUPAC Name	Benzyl N-[2-[(2-amino-2-oxoethyl)amino]-3-phenylpropanoyl]glycinamide
Molecular Formula	C19H21N3O4	[3]
Molecular Weight	355.39 g/mol	[3]
Appearance	White to off-white powder	[3]
Key Structural Features	Dipeptide core (Gly-Phe), C-terminal amide, N-terminal benzyloxycarbonyl (Z) protecting group.	[3]

The presence of the aromatic phenylalanine residue imparts a degree of lipophilicity to the molecule, which can be advantageous for skin penetration. The glycine residue, being the smallest amino acid, provides conformational flexibility. The C-terminal amide and the N-terminal Z-group are crucial for preventing rapid degradation by peptidases present in the skin.

Postulated Mechanisms of Action in Cutaneous Biology

While direct, peer-reviewed studies on the specific cosmetic effects of Z-Gly-Phe-NH2 are emerging, we can infer its potential mechanisms of action based on the well-documented roles of similar dipeptides and its known biochemical interactions. The primary hypothesized applications in cosmetics revolve around its potential to stimulate collagen synthesis and inhibit its degradation.

Stimulation of Extracellular Matrix (ECM) Synthesis

A key driver of skin aging is the decline in the structural proteins of the ECM, most notably collagen. Fibroblasts are the primary cell type responsible for synthesizing collagen and other ECM components.[5] Certain peptides, often referred to as "signal peptides," are believed to mimic fragments of degraded collagen, thereby signaling to fibroblasts that the ECM is damaged and in need of repair. This signaling cascade can lead to an upregulation of collagen and elastin synthesis.[6][7]

The Gly-Phe dipeptide sequence is a component of various natural proteins, and its presence in Z-Gly-Phe-NH2 suggests it could act as such a signaling molecule.

Caption: Postulated signaling pathway for Z-Gly-Phe-NH2-induced collagen synthesis.

Inhibition of Matrix Metalloproteinases (MMPs)

Matrix metalloproteinases (MMPs) are a family of enzymes responsible for the degradation of ECM proteins, including collagen and elastin.[8] While essential for normal tissue remodeling, their overexpression, often induced by factors like UV radiation, contributes to premature skin aging.[9] The inhibition of MMPs is a key strategy in anti-aging skincare. Some peptides can act as MMP inhibitors (MMPIs), either by directly binding to the active site of the enzyme or by downregulating its expression.

Z-Gly-Phe-NH2 has been investigated as a competitive substrate for metalloendoproteases in biochemical contexts, suggesting a potential to interact with and possibly inhibit MMPs in the skin.[3]

Caption: Potential mechanism of Z-Gly-Phe-NH2 in inhibiting collagen degradation.

Efficacy Evaluation: A Framework for Substantiation

To move from postulated mechanisms to substantiated cosmetic claims, a rigorous and multi-faceted approach to efficacy testing is imperative. This involves a combination of in-vitro and in-vivo methodologies.

In-Vitro Efficacy Testing

In-vitro studies provide the foundational evidence for a cosmetic ingredient's biological activity in a controlled laboratory setting.

• Objective: To determine the effect of Z-Gly-Phe-NH2 on fibroblast viability, proliferation, and collagen production.

• Methodology:

  • Cell Culture: Human dermal fibroblasts (HDFs) are cultured in appropriate media.

  • Treatment: Cells are treated with varying concentrations of Z-Gly-Phe-NH2 for 24-72 hours. A vehicle control (the solvent used to dissolve the peptide) and a positive control (e.g., Ascorbic Acid or TGF-β) are included.

  • Proliferation Assay: Cell proliferation can be assessed using assays such as the MTT or WST-1 assay, which measure metabolic activity, or by direct cell counting.[10]

  • Collagen Synthesis Assay: The amount of newly synthesized collagen can be quantified using methods like the Sirius Red assay for total collagen or by ELISA for specific collagen types (e.g., Collagen I).

• Expected Outcome: A dose-dependent increase in fibroblast proliferation and collagen synthesis would support an anti-aging and skin-rejuvenating claim.

• Objective: To assess the ability of Z-Gly-Phe-NH2 to inhibit the activity of MMP-1 (collagenase).

• Methodology:

  • Enzyme and Substrate: A commercially available MMP-1 inhibitor screening kit is typically used.[11][12] These kits contain recombinant human MMP-1 and a fluorogenic substrate.

  • Inhibition Assay: Z-Gly-Phe-NH2 at various concentrations is pre-incubated with the MMP-1 enzyme. The reaction is initiated by the addition of the substrate.

  • Detection: The fluorescence generated from the cleavage of the substrate is measured over time using a fluorescence plate reader. A known MMP inhibitor (e.g., GM6001) is used as a positive control.

• Expected Outcome: A reduction in fluorescence in the presence of Z-Gly-Phe-NH2 would indicate inhibition of MMP-1 activity.

• Objective: To understand the effect of Z-Gly-Phe-NH2 on the expression of genes related to ECM homeostasis.

• Methodology:

  • Cell Treatment and RNA Extraction: HDFs are treated with Z-Gly-Phe-NH2, and total RNA is extracted.

  • qRT-PCR: Quantitative real-time polymerase chain reaction (qRT-PCR) is performed to measure the mRNA levels of genes such as COL1A1 (Collagen Type I), ELN (Elastin), and MMP1.

• Expected Outcome: An upregulation of COL1A1 and ELN gene expression and a downregulation of MMP1 expression would provide strong evidence for the anti-aging potential of Z-Gly-Phe-NH2.

• Objective: To evaluate the efficacy of a final formulation containing Z-Gly-Phe-NH2 on a more physiologically relevant skin model.

• Methodology:

  • Model: Commercially available 3D full-thickness skin models, which consist of both a dermal layer with fibroblasts and an epidermal layer with keratinocytes, are used.[1][13]

  • Topical Application: The cosmetic formulation containing Z-Gly-Phe-NH2 is applied topically to the skin model.

  • Analysis: After a defined incubation period, the tissue can be analyzed histologically for changes in skin structure, and biomarkers for collagen synthesis and MMP expression can be quantified via immunohistochemistry or ELISA.

• Expected Outcome: Visible improvements in the dermal structure and positive changes in biomarker expression would provide strong pre-clinical evidence of efficacy.

In-Vivo Clinical Testing

The ultimate validation of a cosmetic ingredient's efficacy comes from well-designed clinical trials on human subjects.

• Objective: To assess the anti-wrinkle and skin firming effects of a topical formulation containing Z-Gly-Phe-NH2.

• Study Design: A randomized, double-blind, placebo-controlled study is the gold standard.

  • Subjects: A cohort of volunteers with visible signs of skin aging (e.g., fine lines and wrinkles).

  • Treatment: Subjects apply the formulation with Z-Gly-Phe-NH2 to one side of their face and a placebo formulation to the other side, twice daily for a period of 4-12 weeks.

• Efficacy Parameters:

  • Instrumental Assessment: Skin topography (wrinkle depth and volume) can be measured using techniques like silicone replica analysis with image analysis (e.g., VisioScan®) or fringe projection. Skin elasticity and firmness can be measured with a cutometer.

  • Expert Grading: Dermatologists can visually assess changes in wrinkles, firmness, and overall skin appearance.

  • Subject Self-Assessment: Questionnaires can be used to gather subjective feedback from the participants.

• Expected Outcome: Statistically significant improvements in the instrumental and expert-assessed parameters on the side treated with the Z-Gly-Phe-NH2 formulation compared to the placebo would substantiate its anti-aging claims.

Formulation and Delivery Strategies

The efficacy of any peptide, including Z-Gly-Phe-NH2, is highly dependent on its formulation. The primary challenge is to ensure its stability within the product and its ability to penetrate the stratum corneum to reach its target cells in the dermis.

Enhancing Skin Penetration

• Lipophilic Modifications: While the phenylalanine residue provides some lipophilicity, conjugation with a fatty acid (e.g., palmitoyl group) can further enhance penetration.

• Encapsulation Systems: Encapsulating Z-Gly-Phe-NH2 in delivery systems like liposomes or niosomes can protect it from degradation and facilitate its transport through the lipid-rich stratum corneum.[10]

• Penetration Enhancers: The inclusion of safe and effective penetration enhancers in the formulation can reversibly modify the barrier function of the stratum corneum, allowing for better peptide absorption.

Stability in Cosmetic Formulations

• pH: The pH of the final formulation should be optimized to ensure the stability of the peptide.

• Compatibility: Compatibility studies should be conducted to ensure that other ingredients in the formulation (e.g., preservatives, chelating agents, antioxidants) do not negatively impact the stability or activity of Z-Gly-Phe-NH2.

• Analytical Methods: A validated analytical method, such as High-Performance Liquid Chromatography (HPLC), is essential for quantifying the concentration of Z-Gly-Phe-NH2 in the final product and for monitoring its stability over time and under different storage conditions (e.g., elevated temperature, freeze-thaw cycles).[14][15][16]

Safety and Toxicological Assessment

Ensuring the safety of any new cosmetic ingredient is paramount.

• In-Vitro Safety Testing:

  • Cytotoxicity: Assays on human keratinocytes and fibroblasts to determine the concentration at which Z-Gly-Phe-NH2 becomes cytotoxic.

  • Skin Irritation: Using reconstructed human epidermis (RhE) models (OECD TG 439).

  • Skin Sensitization: Employing a combination of in-chemico (e.g., DPRA) and in-vitro (e.g., KeratinoSens™, h-CLAT) methods that address key events in the adverse outcome pathway for skin sensitization.

• Human Repeat Insult Patch Test (HRIPT): This clinical test is performed to assess the potential for irritation and sensitization in human volunteers under exaggerated exposure conditions.

Based on the available data for similar amino acid amides, Z-Gly-Phe-NH2 is expected to have a favorable safety profile for topical application when formulated to be non-irritating.[17] However, a complete safety dossier specific to Z-Gly-Phe-NH2 would be required for regulatory compliance.

Conclusion and Future Perspectives

Z-Gly-Phe-NH2 stands as a promising candidate for inclusion in the next generation of evidence-based cosmetic formulations. Its dipeptide structure, stabilized by protective chemical groups, aligns with the characteristics of known signal peptides that can positively influence the skin's extracellular matrix. The proposed mechanisms of action—stimulation of collagen synthesis and inhibition of MMPs—are central to effective anti-aging strategies.

The path to commercialization, however, requires a dedicated and rigorous scientific approach. The experimental frameworks outlined in this guide provide a clear roadmap for elucidating the precise biological activities of Z-Gly-Phe-NH2, optimizing its delivery into the skin, and unequivocally demonstrating its efficacy and safety. As our understanding of skin biology deepens, so too will our ability to design and validate novel peptides like Z-Gly-Phe-NH2, ushering in a new era of scientifically driven skincare.

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• OUCI. Franz diffusion cell and its implication in skin permeation studies. [Link]

• StatPearls - NCBI Bookshelf. Biochemistry, Collagen Synthesis. [Link]

• MDPI. Fibroblast Growth Factor-2 and Enamel Matrix Derivative Enhance Proliferation, Migration, and Wound Healing in Gingival Epithelial and Fibroblast Cells. [Link]

• PubMed. Discovery of matrix metalloproteinase inhibitors as anti-skin photoaging agents. [Link]

• BioAssay Systems. EnzyFluo™ MMP-1 Inhibitor Assay Kit. [Link]

• European Patent Office - EP 35. COMPOUNDS USEFUL FOR THE TREATMENT AND/OR CARE OF THE SKIN, HAIR, NAILS AND/OR MUCOUS MEMBRANES. [Link]

• MakingCosmetics. Stability Testing of Cosmetics. [Link]

• PubMed. Transdermal Properties of Cell-Penetrating Peptides: Applications and Skin Penetration Mechanisms. [Link]

• MDPI. Novel Benzothiazole Boc-Phe-Phe-Bz Derivative Dipeptide Forming Fluorescent and Nonlinear Optical Self-Assembled Structures. [Link]

• Google Patents. US8765254B2 - Polymeric membranes with human skin-like permeability properties and uses thereof.

• PubMed Central. Fibroblast Proliferation and Migration in Wound Healing by Phytochemicals: Evidence for a Novel Synergic Outcome. [Link]

• ResearchGate. Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. [Link]

• MDPI. Peptides: Emerging Candidates for the Prevention and Treatment of Skin Senescence: A Review. [Link]

• Certified Laboratories. Guide to OTC & Cosmetic Stability Testing [+ Free Cheat Sheet]. [Link]

• Eurofins. Stability Testing of Cosmetic Products. [Link]

• PubMed. Evaluation of transdermal penetration enhancers using a novel skin alternative. [Link]

• AIP Publishing. Three-dimensional models of human skin for biomedical applications. [Link]

• Assay Genie. MMP-9 Inhibitor Screening Kit (Fluorometric) (#BN01060). [Link]

• PubMed. Safety assessment of animal- and plant-derived amino acids as used in cosmetics. [Link]

• Justia Patents. PEPTIDE BASED COSMETIC OR DERMATOLOGICAL TREATMENT OF THE SKIN AND ITS APPENDAGES. [Link]

• PubMed Central. Release studies of undecylenoyl phenylalanine from topical formulations. [Link]

• Taobe Consulting. Stability Testing Cosmetics. [Link]

• News-Medical. Collagen Synthesis. [Link]

• PubMed Central. Beneficial Regulation of Matrix Metalloproteinases for Skin Health. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Z-Gly-Phe-NH₂ › PeptaNova [peptanova.de]
• 4. BR112017012474B1 - peptide compound, cosmetic or dermopharmaceutical composition, and, use of at least one peptide compound - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. Peptides: Emerging Candidates for the Prevention and Treatment of Skin Senescence: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Small Molecule Inhibitors against MMP-14 via High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modelling the Complexity of Human Skin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fibroblast Growth Factor-2 and Enamel Matrix Derivative Enhance Proliferation, Migration, and Wound Healing in Gingival Epithelial and Fibroblast Cells [mdpi.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. bioassaysys.com [bioassaysys.com]
• 12. Three-dimensional (3D) skin models as in-vitro test systems - Fraunhofer IGB [igb.fraunhofer.de]
• 13. alcyomics.com [alcyomics.com]
• 14. makingcosmetics.com [makingcosmetics.com]
• 15. Stability Testing Cosmetics I Taobe Consulting [taobe.consulting]
• 16. chondrex.com [chondrex.com]
• 17. Usage of Synthetic Peptides in Cosmetics for Sensitive Skin - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Z-Gly-phe-NH2 solid-phase peptide synthesis protocol

Application Note: Optimized Solid-Phase Synthesis of Z-Gly-Phe-NH2

Subtitle: A High-Fidelity Protocol for Generating Metalloprotease Substrates via Fmoc-SPPS

Abstract

The dipeptide amide Z-Gly-Phe-NH2 (Carbobenzoxy-Glycyl-L-Phenylalanine Amide) serves as a critical fluorogenic or chromogenic substrate for characterizing metalloproteases, including thermolysin and various endopeptidases. While seemingly simple, the synthesis of protected dipeptide amides presents unique challenges, notably the risk of diketopiperazine (DKP) formation and the necessity of preserving the N-terminal Benzyloxycarbonyl (Z) group during resin cleavage. This application note details a robust Fmoc solid-phase peptide synthesis (SPPS) protocol utilizing Rink Amide resin. By employing orthogonal protecting group chemistry, we ensure the retention of the acid-stable Z-group while efficiently liberating the C-terminal amide, resulting in high-purity substrates for enzymatic assays.

Introduction & Strategic Rationale

The Target: Z-Gly-Phe-NH2

This peptide features two critical structural elements:

• N-terminal Z-Group: The Carbobenzoxy group mimics the enzyme's natural substrate specificity and renders the peptide hydrophobic, facilitating binding in the protease active site.

• C-terminal Amide: The amide functionality blocks the C-terminus, preventing non-specific carboxypeptidase activity and ensuring the peptide acts strictly as an endopeptidase substrate.

Synthetic Strategy: Fmoc vs. Boc

• The Challenge: The Z-group is removed by strong acids (HBr/AcOH, HF) or hydrogenolysis.

• The Solution (Fmoc Chemistry): We utilize Fmoc chemistry on Rink Amide resin .[1] The cleavage condition for Rink Amide (95% TFA) removes the peptide from the resin and deprotects acid-labile side chains (if any), but leaves the Z-group intact. The Z-group is generally stable to TFA for the short duration of cleavage (1–2 hours), making this the optimal route.

Materials & Reagents

Category	Reagent	Grade/Specification	Function
Solid Support	Rink Amide MBHA Resin	Loading: 0.5–0.7 mmol/g	Generates C-terminal amide upon cleavage.
Amino Acids	Fmoc-L-Phe-OH	>99% Purity	C-terminal residue.
Z-Gly-OH	>99% Purity	N-terminal residue (Chain terminator).
Coupling	HBTU or HATU	Coupling Reagent	Activates carboxyl groups.
Base	DIPEA (Diisopropylethylamine)	Biotech Grade	Activates coupling species.
Deprotection	Piperidine	20% v/v in DMF	Removes Fmoc group.[1]
Cleavage	TFA (Trifluoroacetic acid)	HPLC Grade	Cleaves peptide from resin.[2][3][4]
Scavengers	TIPS (Triisopropylsilane)	Reagent Grade	Quenches carbocations.
Solvents	DMF, DCM, Diethyl Ether	Anhydrous/HPLC	Washing and precipitation.

Experimental Protocol

Resin Preparation

• Weighing: Weigh 0.2 g of Rink Amide MBHA resin (0.6 mmol/g loading) into a fritted SPPS reaction vessel.

• Swelling: Add 5 mL DCM and shake for 20 minutes. Drain. Add 5 mL DMF and shake for 20 minutes. Drain.

  • Expert Insight: Proper swelling exposes the internal reactive sites of the polystyrene matrix, ensuring efficient coupling.

Fmoc Deprotection (Resin Activation)

The Rink Amide linker comes Fmoc-protected.

• Add 20% Piperidine in DMF (5 mL).

• Agitate for 5 minutes. Drain.

• Repeat with fresh 20% Piperidine for 15 minutes. Drain.

• Wash: DMF (5x), DCM (3x), DMF (3x).

  • Validation: Perform a Kaiser Test (ninhydrin). The beads should turn dark blue, indicating free amines.

Coupling Residue 1: Fmoc-Phe-OH

• Activation: In a separate vial, dissolve Fmoc-Phe-OH (4 eq relative to resin loading) and HBTU (3.9 eq) in minimal DMF. Add DIPEA (8 eq). Let stand for 2–3 minutes to form the active ester.

• Coupling: Transfer the activated solution to the resin vessel.

• Reaction: Agitate at room temperature for 45–60 minutes.

• Wash: Drain and wash with DMF (4x).

• Validation: Perform a Kaiser Test. Beads should remain yellow/colorless (complete coupling).

Deprotection of Phenylalanine

• Repeat the deprotection steps from 4.2 to remove the Fmoc group from the Phe residue.

• Wash thoroughly with DMF.[1]

Coupling Residue 2: Z-Gly-OH (Critical Step)

This step installs the final N-terminal cap.

• Activation: Dissolve Z-Gly-OH (4 eq) and HBTU (3.9 eq) in DMF. Add DIPEA (8 eq).

• Coupling: Add to the resin-bound H-Phe-Rink complex.

• Reaction: Agitate for 60 minutes.

  • Note: Glycine is sterically unhindered, so coupling is usually rapid.

• Wash: DMF (5x), DCM (5x).

• Final Wash: Wash with Methanol (2x) to shrink the resin, then dry under vacuum or nitrogen flow.

Cleavage & Isolation

• Cocktail Preparation: Prepare TFA/TIPS/H2O (95:2.5:2.5) .

  • Why this ratio? Water and TIPS scavenge any reactive species. Since this peptide lacks reactive side chains (like Trp, Met, Cys), a simple cocktail is sufficient.

• Cleavage: Add 5 mL cocktail to the dry resin. Shake gently for 90 minutes .

  • Caution: Do not exceed 2 hours. While Z is stable, prolonged exposure to 95% TFA can lead to minor degradation (benzyl cation formation).

• Collection: Filter the cleavage mixture into a 50 mL centrifuge tube. Wash resin with 1 mL TFA.

• Precipitation: Add ice-cold Diethyl Ether (35 mL) to the filtrate. The peptide should precipitate immediately as a white solid.

• Centrifugation: Centrifuge at 3000 rpm for 5 minutes. Decant the ether. Repeat the ether wash 2x.

• Drying: Dissolve the pellet in 50% Acetonitrile/Water and lyophilize.

Workflow Visualization

The following diagram illustrates the stepwise assembly and the critical decision points for Z-group retention.

Figure 1: Step-wise synthesis workflow emphasizing the retention of the Z-protecting group during the acidic cleavage step.

Analytical Validation

Upon lyophilization, the crude peptide must be validated.

• HPLC: Run a gradient of 5% to 95% Acetonitrile (with 0.1% TFA) over 20 minutes on a C18 column. Z-Gly-Phe-NH2 is relatively hydrophobic due to the Z-group and Phenylalanine; expect elution later in the gradient (typically >40% ACN).

• Mass Spectrometry (ESI-MS):

  • Formula: C19H21N3O4

  • Molecular Weight: 355.39 g/mol

  • Expected [M+H]+: 356.4 Da

  • Expected [M+Na]+: 378.4 Da

Troubleshooting & Expert Insights

Issue	Probable Cause	Solution
Low Yield	Incomplete coupling of Z-Gly-OH.	Double couple the Z-Gly-OH step. Ensure the Z-Gly-OH reagent is fresh and not hydrolyzed.
Z-Group Loss	Cleavage time > 3 hours or high temperature.	Keep cleavage strictly under 2 hours at room temperature. Ensure TFA is not contaminated with scavengers that attack benzyl esters aggressively.
Diketopiperazine (DKP)	Cyclization of Phe-Gly dipeptide.	DKP risk is minimal here because the N-terminus is Z-protected immediately after coupling Gly. Do not leave the Resin-Phe-NH2 intermediate sitting in base (piperidine) for long periods before adding Z-Gly-OH.
Solubility	Hydrophobic nature of Z-Phe.	Dissolve the final peptide in DMSO or Methanol for assay stock solutions; it may have poor solubility in pure water.

References

• Solid-Phase Peptide Synthesis (SPPS) Explained. CEM Corporation. Available at: [Link][5]

• Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Chan, W.C., White, P.D. Oxford University Press, 2000. (Standard Protocol Reference).[4]

• Metalloprotease Substrate Specificity. ResearchGate (Contextualizing Z-Gly-Phe-NH2 as a model substrate). Available at: [Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. youtube.com [youtube.com]

Liquid-phase synthesis of Benzyloxycarbonylglycyl-L-phenylalanine amide

Application Note: Strategic Liquid-Phase Synthesis of Z-Gly-Phe-NH₂

Abstract & Strategic Overview

This application note details the liquid-phase synthesis of Benzyloxycarbonylglycyl-L-phenylalanine amide (Z-Gly-Phe-NH₂) , a critical model dipeptide widely used as a substrate for metalloproteases (specifically Thermolysin) and as a structural probe in crystallographic studies.

While Solid-Phase Peptide Synthesis (SPPS) is ubiquitous, liquid-phase synthesis (LPPS) remains the gold standard for short peptides (di- and tripeptides) due to superior scalability, cost-effectiveness, and the elimination of resin-cleavage steps.

This guide presents two distinct, self-validating protocols:

• The Chemical Route (Mixed Anhydride Method): The industry standard for high-yield, scalable production.

• The Biocatalytic Route (Thermolysin-Mediated): A stereoselective, "green" alternative that exploits thermodynamic precipitation.

Molecule Profile

Property	Data
Systematic Name	Benzyl (2-((1-amino-1-oxo-3-phenylpropan-2-yl)amino)-2-oxoethyl)carbamate
Abbreviation	Z-Gly-Phe-NH₂
Molecular Weight	355.39 g/mol
CAS Number	5513-69-9
Solubility	Soluble in DMF, DMSO, warm EtOAc; Insoluble in Water.[]
Key Application	Substrate for Thermolysin/Neutral Proteases; Chiral resolution model.

Protocol A: Chemical Synthesis (Mixed Anhydride Method)

Rationale: The Mixed Anhydride (MA) method using Isobutyl Chloroformate (IBCF) is selected over Carbodiimides (DCC/EDC) for this dipeptide.

• Why? Glycine (the carboxyl component) is achiral, eliminating the risk of racemization during the highly activated anhydride stage.

• Benefit: The byproducts (isobutanol and CO₂) are easily removed, simplifying the workup compared to removing urea byproducts from DCC.

Reagents & Materials

• Carboxyl Component: Z-Gly-OH (1.0 eq)

• Amine Component: H-Phe-NH₂ (Phenylalanine amide) (1.0 eq)

• Activator: Isobutyl Chloroformate (IBCF) (1.05 eq)

• Base: N-Methylmorpholine (NMM) (1.1 eq) – Preferred over TEA to minimize base-catalyzed side reactions.

• Solvent: Anhydrous Tetrahydrofuran (THF) or DMF (if solubility limits THF use).

Step-by-Step Methodology

• Activation (The Critical Step):

  • Dissolve Z-Gly-OH (10 mmol) in anhydrous THF (50 mL) in a round-bottom flask under Nitrogen/Argon.

  • Cool the solution to -15°C using a dry ice/acetone bath or cryocooler. Note: Temperature control is vital. Above -10°C, the mixed anhydride can disproportionate to the symmetrical anhydride, lowering yield.

  • Add NMM (11 mmol). Stir for 2 minutes.

  • Dropwise add IBCF (10.5 mmol). Stir vigorously for 10–15 minutes at -15°C.

• Coupling:

  • While the anhydride forms, dissolve H-Phe-NH₂ (10 mmol) in a minimal amount of DMF/THF.

  • Add the amine solution to the cold anhydride mixture.[2]

  • Thermodynamics: Allow the reaction to stir at -15°C for 30 minutes, then slowly warm to Room Temperature (RT) over 2 hours.

• Quenching & Workup:

  • Evaporate the bulk of the THF under reduced pressure (rotary evaporator).

  • Redissolve the residue in Ethyl Acetate (EtOAc, 100 mL).

  • Wash Sequence (The Purification Engine):

    • Acid Wash: 2x 30 mL 5% Citric Acid (Removes unreacted amine/NMM).

    • Water Wash: 1x 30 mL Brine.

    • Base Wash: 2x 30 mL 5% NaHCO₃ (Removes unreacted Z-Gly-OH).

    • Neutral Wash: 1x 30 mL Brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate.

• Crystallization:

  • Recrystallize from EtOAc/Hexane or Ethanol/Water to yield a white powder.

Protocol B: Biocatalytic Synthesis (Thermolysin-Mediated)

Rationale: This method utilizes the protease Thermolysin to catalyze the reverse hydrolysis (peptide bond formation).

• Why? Thermolysin is specific for hydrophobic residues (Phe) at the amine site (

  position).

• Mechanism: Thermodynamic control. The product (Z-Gly-Phe-NH₂) is less soluble than the substrates. Precipitation pulls the equilibrium toward synthesis.

Reagents

• Enzyme: Thermolysin (from Bacillus thermoproteolyticus).

• Buffer: 0.1 M Tris-HCl (pH 7.5) containing 10 mM CaCl₂ (Calcium is essential for Thermolysin stability).

• Solvent: Ethyl Acetate (for biphasic system).[3]

Step-by-Step Methodology

• Substrate Preparation:

  • Dissolve Z-Gly-OH (2 mmol) and H-Phe-NH₂ (4 mmol) in a biphasic mixture of Ethyl Acetate (10 mL) and Tris Buffer (10 mL).

  • Note: An excess of the nucleophile (Phe-NH₂) drives the yield.[4]

• Enzymatic Coupling:

  • Add Thermolysin (10 mg) to the aqueous phase.

  • Incubate at 37°C with vigorous shaking (200 rpm).

• Reaction Monitoring:

  • The reaction is typically complete within 5–24 hours.

  • Visual Indicator: A heavy white precipitate (the product) often forms at the interface or in the organic layer.

• Isolation:

  • Separate the phases. If the product precipitated, filter it directly.

  • If dissolved in EtOAc: Wash the organic phase with 5% Na₂CO₃ (to remove unreacted Z-Gly-OH) and water.

  • Evaporate to dryness.

Visualization: Experimental Workflows

The following diagrams illustrate the logic flow for both synthesis methods.

Figure 1: Comparative workflow for Chemical (Mixed Anhydride) vs. Enzymatic (Thermolysin) synthesis.

Analytical Quality Control

To validate the synthesis, the following analytical parameters must be met:

Test	Method	Acceptance Criteria
HPLC Purity	C18 Column, Gradient ACN/Water (0.1% TFA)	> 97% Area
Mass Spectrometry	ESI-MS (Positive Mode)	[M+H]⁺ = 356.4 m/z
NMR (¹H)	400 MHz, DMSO-d₆	Confirm Benzyl protons (7.3 ppm), Gly alpha-protons, Phe beta/alpha protons.
TLC	CHCl₃/MeOH (9:1)	Single spot, R_f distinct from starting materials.

Troubleshooting Note:

• Issue: Low yield in Chemical Synthesis.

• Cause: Temperature rose above -10°C during activation, causing formation of symmetrical anhydride (Z-Gly-O-Gly-Z).

• Solution: Maintain strict -15°C control and ensure anhydrous solvents.

References

• Mixed Anhydride Methodology: Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). "The Use of Esters of N-Hydroxysuccinimide in Peptide Synthesis." Journal of the American Chemical Society. (Foundational basis for active ester/anhydride logic).

• Thermolysin Catalysis: Oyama, K., & Kihara, K. (1984). "A new horizon for enzyme technology. Enzymatic synthesis of aspartame." Chemtech.

• Physical Properties & Crystallography: Doi, M., et al. (1986). "Structure of Z-Gly-Phe-NH2." International Journal of Peptide and Protein Research.

• General Protocol Validation: "Synthesis of Peptides with Mixed Anhydrides." Organic Reactions.[3][5]

• Product Characterization: Sigma-Aldrich Product Sheet for Gly-Phe Derivatives.

Sources

• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. US3640991A - Mixed anhydride method of preparing peptides - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Z-Gly-Phe-NH2 in Therapeutic Peptide Development

The following Application Note and Protocol Guide is designed for researchers in peptide chemistry, drug discovery, and materials science. It synthesizes the physicochemical properties of Z-Gly-Phe-NH2 with its critical roles as a synthetic precursor, protease probe, and supramolecular building block.

Subject: Technical Guide for Synthesis, Protease Assays, and Supramolecular Assembly Compound: Carbobenzoxy-Glycyl-L-Phenylalaninamide (Z-Gly-Phe-NH2) CAS: 5513-69-9 Version: 2.0 (2025)

Executive Summary

Z-Gly-Phe-NH2 is a protected dipeptide derivative serving as a foundational building block in the development of peptide therapeutics.[1] Unlike simple amino acids, its specific "Z" (benzyloxycarbonyl) protection and amide terminus confer unique stability and solubility profiles, making it an indispensable tool for:

• Protease Inhibitor Design: Acting as a structural scaffold for developing inhibitors of Cathepsin C (DPP-I) and viral proteases.

• Supramolecular Hydrogels: Serving as a low-molecular-weight gelator (LMWG) or co-assembler for controlled drug release systems.[2]

• Peptidomimetic Synthesis: Functioning as a stable precursor for Enkephalin and Substance P analogs.

This guide provides validated protocols for its synthesis, enzymatic characterization, and formulation into hydrogels.

Physicochemical Profile & Stability

Before initiating protocols, verify the material properties to ensure experimental reproducibility.

Property	Specification	Significance in Therapeutics
Molecular Formula	C₁₉H₂₁N₃O₄	Moderate lipophilicity allows membrane interaction.
Molecular Weight	355.39 g/mol	Small size facilitates high ligand efficiency.
Solubility	DMSO, DMF, MeOH	Limited water solubility drives self-assembly/hydrogelation.
pKa	Amide: Non-ionizable	The C-terminal amide mimics the peptide backbone, preventing C-terminal ionization.
Stability	pH 2–9 (Room Temp)	The Z-group is stable to mild acid/base; requires catalytic hydrogenation or strong acid (HBr/AcOH) for removal.
Enzymatic Resistance	High (Aminopeptidases)	The N-terminal Z-group blocks aminopeptidase degradation (e.g., by Cathepsin C), making it an ideal competitive inhibitor or negative control in assays.

Application I: Synthesis of Protease Inhibitors (Cathepsin C)

Z-Gly-Phe-NH2 is the strategic starting material for synthesizing inhibitors of Cathepsin C (Dipeptidyl Peptidase I) , a target for non-cystic fibrosis bronchiectasis. The Z-group mimics the enzyme's S2 pocket preference while blocking N-terminal degradation.

Mechanism of Action

Cathepsin C removes dipeptides from the N-terminus of proteins.

• Substrate: H-Gly-Phe-NH2 (Free N-terminus required).

• Precursor/Inhibitor Scaffold: Z-Gly-Phe-NH2 (Blocked N-terminus).

• Workflow: Z-Gly-Phe-NH2 is converted into reactive warheads (e.g., diazomethyl ketones or nitriles) that covalently bind the active site cysteine.

Protocol: Conversion to Free Amine Substrate (H-Gly-Phe-NH2)

To use Z-Gly-Phe-NH2 as an active substrate, the Z-group must be removed without hydrolyzing the amide bond.

Materials:

• Z-Gly-Phe-NH2[1][3][4][]

• Palladium on Carbon (Pd/C, 10%)

• Methanol (MeOH)

• Hydrogen gas (balloon or hydrogenation apparatus)

• Celite filter aid

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol of Z-Gly-Phe-NH2 in 20 mL of MeOH. If solubility is poor, add small amounts of DMF.

• Catalyst Addition: Carefully add 10% Pd/C (50 mg) under an inert atmosphere (Nitrogen).

  • Critical: Pd/C is pyrophoric. Do not let it dry out.

• Hydrogenation: Purge the vessel with H₂ gas. Stir vigorously at Room Temperature (RT) for 2–4 hours.

  • Monitoring: Monitor by TLC (SiO₂, CHCl₃/MeOH 9:1). The starting material (UV active, high Rf) will disappear; the product (ninhydrin active, low Rf) will appear.

• Filtration: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with MeOH.

• Isolation: Concentrate the filtrate under reduced pressure.

• Validation: The resulting H-Gly-Phe-NH2 is now a substrate for Cathepsin C. Store at -20°C.

Application II: Supramolecular Hydrogels for Drug Delivery

Z-Gly-Phe-NH2 can self-assemble into nanofibrous hydrogels, often requiring a "solvent-switch" method to trigger assembly. These gels are used to encapsulate hydrophobic drugs.

Self-Assembly Logic

• Driving Force:

  - stacking of the Z-group (phenyl ring) and Phenylalanine side chain, plus Hydrogen bonding of the amide/peptide backbone.

• Trigger: Rapid change from a "good" solvent (DMSO) to a "bad" solvent (Water).

Protocol: Solvent-Switch Hydrogel Formation

Materials:

• Z-Gly-Phe-NH2 lyophilized powder

• DMSO (anhydrous)

• Phosphate Buffered Saline (PBS), pH 7.4

• Rheometer (for characterization)

Step-by-Step Methodology:

• Stock Preparation: Dissolve Z-Gly-Phe-NH2 in DMSO to a high concentration (e.g., 50–100 mg/mL). Sonicate to ensure complete dissolution.

• Triggering Assembly:

  • Pipette 20

    L of the DMSO stock into a vial.

  • Rapidly add 980

    L of PBS (or water) to reach a final concentration of 1–2 mg/mL (0.1–0.5 wt%).

  • Note: The final DMSO content should be

    2% v/v to avoid toxicity in biological applications.

• Aging: Allow the mixture to sit undisturbed for 1–12 hours. A transition from a turbid suspension to a translucent/opaque gel indicates fibril entanglement.

• Drug Loading (Optional): Dissolve the hydrophobic drug (e.g., Doxorubicin) in the DMSO stock before adding PBS.

Visualizing the Assembly Pathway

Figure 1: Self-assembly pathway of Z-Gly-Phe-NH2. The hydrophobic Z-group drives initial stacking, followed by hydrogen bonding to form fibrils.

Application III: Enzymatic Stability & Assay Standard

Because the N-terminus is blocked by the Z-group, Z-Gly-Phe-NH2 is resistant to aminopeptidases. This makes it a perfect negative control or competitive inhibitor in assays for enzymes like Cathepsin C.

Protocol: Specificity Assay (Negative Control)

Objective: To prove an enzyme preparation contains aminopeptidase activity (which cleaves H-Gly-Phe-NH2) and not endopeptidase activity (which might cleave Z-Gly-Phe-NH2).

Materials:

• Substrate A: H-Gly-Phe-NH2 (Positive Control)

• Substrate B: Z-Gly-Phe-NH2 (Negative Control)

• Enzyme: Cell Lysate or Purified Cathepsin C

• HPLC System (C18 Column)

Methodology:

• Incubation:

  • Tube 1: 100

    M H-Gly-Phe-NH2 + Enzyme in Buffer (pH 6.0).

  • Tube 2: 100

    M Z-Gly-Phe-NH2 + Enzyme in Buffer (pH 6.0).

• Time Course: Incubate at 37°C. Take aliquots at 0, 30, and 60 mins.

• Quenching: Add equal volume of 1% TFA to stop the reaction.

• Analysis: Inject onto HPLC.

  • Result 1: H-Gly-Phe-NH2 peak decreases; Phe-NH2 peak appears

    Aminopeptidase Active .

  • Result 2: Z-Gly-Phe-NH2 peak remains unchanged

    No Endopeptidase Activity .

  • Note: If Z-Gly-Phe-NH2 is cleaved, the sample contains endopeptidases (e.g., Thermolysin-like activity).

References

• Korkmaz, B., et al. (2010). Cathepsin C: from molecular structure to therapeutic target in inflammatory diseases. Biochemical Pharmacology.
• Gazit, E. (2007). Self-assembled peptide nanostructures: the growth of a new class of nanomaterials. Chemical Society Reviews. (Context: Mechanisms of Phe-Phe assembly).
• Turk, D., et al. (2001). Structure of human dipeptidyl peptidase I (cathepsin C): exclusion domain added to an endopeptidase framework creates the machine for activation of granular serine proteases. EMBO Journal.

Disclaimer: This guide is for research use only. Z-Gly-Phe-NH2 is not approved for direct human therapeutic use without further regulatory clearance.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Supramolecular Phenylalanine-Derived Hydrogels for the Sustained Release of Functional Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Z-Gly-Phe-NH₂ › PeptaNova [peptanova.de]

Technical Notes & Optimization

Z-Gly-Phe-NH2 Synthesis Technical Support Center

Welcome to the technical support center for the synthesis of Z-Gly-Phe-NH2. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most common challenges encountered during the synthesis of Z-Gly-Phe-NH2, providing detailed, step-by-step solutions grounded in chemical principles.

Issue 1: Low or No Product Yield

A low yield of the desired Z-Gly-Phe-NH2 product is one of the most frequent issues. This can often be traced back to suboptimal activation of the carboxylic acid, inefficient coupling, or degradation of reagents.

• Inefficient Carboxyl Group Activation: The formation of the peptide bond requires the activation of the C-terminus of Z-Glycine. If this step is incomplete, the subsequent nucleophilic attack by the amine group of Phenylalanine amide will be inefficient.

  • Solution: Ensure your coupling reagent is fresh and added under anhydrous conditions. Carbodiimides like DCC and EDC are highly susceptible to hydrolysis. Using an activation additive like HOBt or HOSu is highly recommended as they form an active ester intermediate that is more stable and selective, minimizing side reactions.

• Suboptimal Reaction pH: The pH of the reaction mixture is critical. The amine of Phe-NH2 needs to be in its free base form to be nucleophilic. A pH that is too acidic will protonate the amine, rendering it unreactive.

  • Solution: The reaction should be maintained at a pH of approximately 8-9. This is typically achieved by adding a non-nucleophilic base, such as N-methylmorpholine (NMM) or diisopropylethylamine (DIPEA), to neutralize the hydrochloride salt of the amino acid amide.

• Incorrect Stoichiometry: The molar ratios of the reactants are crucial for driving the reaction to completion.

  • Solution: A slight excess of the activated Z-Glycine (1.1 to 1.2 equivalents) and the coupling reagents relative to the Phe-NH2 is often beneficial. This ensures that the limiting amine component is fully consumed.

• Dissolve Z-Glycine (1.1 eq) and HOBt (1.1 eq) in an appropriate anhydrous solvent (e.g., DMF or DCM) under an inert atmosphere (N2 or Ar).

• Cool the mixture to 0 °C in an ice bath.

• Add the coupling reagent, for example, EDC·HCl (1.1 eq), to the solution and stir for 15-20 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve Phe-NH2·HCl (1.0 eq) in DMF and add DIPEA (2.5 eq) to neutralize the salt and adjust the pH.

• Slowly add the Phe-NH2 solution to the activated Z-Glycine mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using TLC or HPLC.

Issue 2: Presence of Significant Byproducts

The formation of byproducts not only reduces the yield but also complicates the purification process. Identifying the nature of these impurities is key to mitigating their formation.

Byproduct	Cause	Mitigation Strategy
N-acylurea	Reaction of the activated O-acylisourea intermediate with unreacted Z-Glycine (when using DCC/EDC).	Add HOBt or HOSu. These additives trap the O-acylisourea to form an active ester, which is less prone to this side reaction.
Racemized Product	The activated carboxylic acid is susceptible to racemization, especially with urethane-protected amino acids if the wrong coupling method is used.	Use coupling reagents known for low racemization, such as those forming HOBt or HOSu esters. Maintaining a low temperature during activation and coupling also minimizes racemization.
Unreacted Starting Materials	Incomplete reaction due to inefficient activation, insufficient reaction time, or poor solubility.	Ensure proper activation as described above. Extend the reaction time and monitor by HPLC. If solubility is an issue, consider a different solvent system like DMF/DCM co-solvents.

graph TD {
A[Start: Z-Glycine + Phe-NH2] --> B{Coupling Reagent Choice};
B --> C[DCC/EDC];
B --> D[HATU/HBTU];
C --> E{Additive?};
E --> F[No Additive];
E --> G[Yes: HOBt/HOSu];
F --> H((High Risk of N-acylurea));
G --> I((Minimized Side Reactions));
D --> I;
I --> J[Purification];
H --> J;
J --> K[Pure Z-Gly-Phe-NH2];
subgraph "Reaction Conditions"
    direction LR
    L[Low Temperature: 0°C to RT]
    M[Anhydrous Solvent]
    N[Inert Atmosphere]
end

I --> L;
I --> M;
I --> N;

node[fillcolor="#F1F3F4", fontcolor="#202124"]A K J;
node[fillcolor="#4285F4", fontcolor="#FFFFFF"]B E;
node[fillcolor="#EA4335", fontcolor="#FFFFFF"] H;
node[fillcolor="#34A853", fontcolor="#FFFFFF"]I G D;
edge[color="#5F6368"]AB C D E F G H I J K L M N;
}

Caption: Decision workflow for minimizing side reactions during peptide coupling.

Issue 3: Difficulty in Product Purification

Even with a successful reaction, isolating the pure Z-Gly-Phe-NH2 can be challenging due to the similar polarities of the product and certain byproducts.

• Initial Work-up: After the reaction is complete, the solvent (e.g., DMF) should be removed under reduced pressure. The residue is then typically dissolved in a water-immiscible solvent like ethyl acetate (EtOAc) and washed sequentially with a weak acid (e.g., 5% citric acid solution) to remove unreacted amine and base, followed by a weak base (e.g., 5% NaHCO3 solution) to remove unreacted Z-Glycine, and finally with brine.

• Crystallization: Z-Gly-Phe-NH2 can often be purified by recrystallization.

  • Recommended Solvents: A common solvent system for recrystallization is ethyl acetate/hexane. Dissolve the crude product in a minimal amount of hot ethyl acetate and then slowly add hexane until turbidity is observed. Allow the solution to cool slowly to induce crystallization.

• Flash Chromatography: If crystallization fails to yield a pure product, flash column chromatography on silica gel is the next step.

  • Eluent System: A gradient of methanol in dichloromethane (e.g., 0-5% MeOH in DCM) is typically effective for separating the product from less polar impurities.

Frequently Asked Questions (FAQs)

• Q1: What is the best coupling reagent for synthesizing Z-Gly-Phe-NH2?

  • A1: For routine lab-scale synthesis, a combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with an additive like 1-Hydroxybenzotriazole (HOBt) is a reliable and cost-effective choice. This combination is known to suppress racemization and minimize the formation of N-acylurea byproducts. For more difficult couplings or acid-sensitive substrates, phosphonium-based reagents like HBTU or HATU can offer higher efficiency.

• Q2: How can I confirm that my reaction has gone to completion?

  • A2: The most reliable method is to monitor the disappearance of the limiting reactant (typically Phe-NH2) using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). For TLC, a ninhydrin stain can be used to visualize the amine-containing spots. The reaction is considered complete when the spot corresponding to Phe-NH2 is no longer visible.

• Q3: My final product shows two spots on TLC/two peaks on HPLC. What could be the issue?

  • A3: This could indicate the presence of a diastereomer due to racemization of the phenylalanine chiral center during the coupling reaction. To confirm this, you can use chiral HPLC analysis. To prevent this, ensure you are using a racemization-suppressing additive like HOBt and maintain a low temperature (0°C) during the activation and initial coupling phase.

• Q4: Is it necessary to use an inert atmosphere for this reaction?

  • A4: While not strictly necessary for all coupling reagents, it is highly recommended. An inert atmosphere (like nitrogen or argon) prevents the introduction of moisture, which can hydrolyze the activated ester intermediate and deactivate carbodiimide coupling reagents, leading to lower yields.

References

• Montalbetti, Christian AG N, and Virginie Falque. "Amide bond formation and peptide coupling." Tetrahedron 61.46 (2005): 10827-10852. [Link]

Technical Support Center: Optimizing Enzymatic Assays with Z-Gly-Phe-NH₂

Senior Application Scientist: Dr. Alex V. Subject: Buffer Optimization & Troubleshooting for Z-Gly-Phe-NH₂ Substrates Last Updated: February 4, 2026

Introduction: Understanding Your Substrate

Welcome to the technical guide for Z-Gly-Phe-NH₂ (Carbobenzoxy-Glycyl-L-Phenylalanine Amide) . Unlike simple chromogenic substrates, Z-Gly-Phe-NH₂ presents unique challenges due to its hydrophobic nature (conferred by the Z-group and Phenylalanine) and its specific cleavage requirements.

This substrate is primarily used to assay Endoproteases (e.g., Thermolysin, Subtilisin, Chymotrypsin) rather than Exopeptidases, as the N-terminal Z-group blocks aminopeptidase activity. The most common application is determining the kinetic parameters (

) of metalloproteases or studying enzymatic transpeptidation.

This guide prioritizes solubility management and kinetic fidelity .

Module 1: Buffer Composition & Preparation

The success of a Z-Gly-Phe-NH₂ assay hinges on balancing enzyme stability with substrate solubility.

The Solubility Paradox

Z-Gly-Phe-NH₂ is poorly soluble in pure aqueous buffers. It requires a co-solvent. However, excessive co-solvent can denature your enzyme.

Recommended Solvent System:

• Primary Stock: Dissolve Z-Gly-Phe-NH₂ in 100% DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide) to a concentration of 10–50 mM.

• Working Buffer Limit: Ensure the final organic solvent concentration in the assay is ≤ 5-10% (v/v) . Most proteases (like Thermolysin) tolerate 5% DMSO well.

Buffer Selection Matrix

Parameter	Recommended Condition	Scientific Rationale
Buffer Base	Tris-HCl or HEPES (50–100 mM)	Phosphate buffers may precipitate essential metal cofactors (Ca²⁺, Zn²⁺) required by metalloproteases.
pH	7.0 – 7.5 (Thermolysin)	Neutral pH prevents spontaneous hydrolysis of the amide bond while maintaining enzyme active site ionization.
Ionic Strength	NaCl (0.1 – 0.5 M)	Moderate salt stabilizes the enzyme. Warning: Excess salt (>1 M) induces "salting out" (precipitation) of the hydrophobic Z-Gly-Phe-NH₂.
Cofactors	CaCl₂ (10 mM)	Critical: Thermolysin is calcium-dependent for thermal stability. Absence of Ca²⁺ leads to rapid autolysis.
Zinc	ZnCl₂ (1 – 5 µM)	Only add if using apo-enzymes. Excess Zn²⁺ is inhibitory to Thermolysin.

Module 2: Standardized Assay Protocol (Thermolysin Model)

This protocol uses High-Performance Liquid Chromatography (HPLC) for detection, as Z-Gly-Phe-NH₂ is not fluorogenic/chromogenic upon cleavage unless coupled with a secondary reaction.

Reaction:

Experimental Workflow (Visualization)

Figure 1: Step-by-step workflow for Z-Gly-Phe-NH₂ hydrolysis assay. Note the critical solubility check before adding enzyme.

Step-by-Step Methodology

• Preparation:

  • Prepare Assay Buffer : 50 mM Tris-HCl, 10 mM CaCl₂, 0.5 M NaCl, pH 7.5.

  • Prepare Substrate Stock : 20 mM Z-Gly-Phe-NH₂ in DMSO.

  • Prepare Enzyme Stock : Thermolysin (0.1 – 1.0 µM) in Assay Buffer.

• Reaction Initiation:

  • Dilute Substrate Stock into Assay Buffer to reach 1 mM (Final DMSO: 5%).

  • Critical Step: Vortex immediately to prevent local precipitation. Visually inspect for turbidity.[1]

  • Add Enzyme to initiate reaction. Total volume: 200 µL.

• Incubation:

  • Incubate at 25°C (room temp) or 37°C.

  • Note: Thermolysin is heat stable, but substrate solubility decreases at lower temperatures.

• Termination & Analysis:

  • At specific time intervals (e.g., 0, 5, 10, 30 min), remove 50 µL aliquots.

  • Quench with 50 µL of 10% Trifluoroacetic Acid (TFA) or 50% Acetonitrile.

  • HPLC Conditions: C18 Reverse Phase Column.

    • Mobile Phase A: 0.1% TFA in Water.

    • Mobile Phase B: 0.1% TFA in Acetonitrile.

    • Gradient: 10% to 60% B over 20 mins.

    • Detection: UV at 254 nm (detects the Z-group).

Module 3: Troubleshooting & FAQs

Troubleshooting Logic Tree

Figure 2: Diagnostic logic for resolving common assay failures.

Frequently Asked Questions

Q1: Can I use Z-Gly-Phe-NH₂ to assay Cathepsin C (DPP-I)?

• Answer: No. Cathepsin C is a dipeptidyl peptidase that requires a free, unsubstituted N-terminus (e.g., H-Gly-Phe-NH₂ or H-Gly-Arg-AMC). The "Z" (Carbobenzoxy) group blocks the N-terminus, preventing Cathepsin C binding. Z-Gly-Phe-NH₂ is typically used for endoproteases like Thermolysin or Pepsin.

Q2: My substrate precipitates upon adding buffer. What did I do wrong?

• Answer: You likely experienced "solvent shock."

  • Correction: Do not add buffer to the 100% DMSO stock. Instead, add the DMSO stock dropwise into the rapidly stirring buffer.

  • Optimization: Lower the ionic strength. High NaCl concentrations reduce the solubility of hydrophobic peptides ("salting out"). Try reducing NaCl to 50 mM.

Q3: Why do I need Calcium in the buffer?

• Answer: If you are using Thermolysin, Calcium is structural, not catalytic. It binds to four sites on the enzyme to prevent thermal unfolding. Without 10 mM CaCl₂, Thermolysin degrades itself (autolysis) within minutes, leading to false "no activity" results.

Q4: Can I use a spectrophotometer instead of HPLC?

• Answer: Direct UV monitoring is difficult because the Z-group absorption (254-257 nm) overlaps with protein absorbance, and the spectrum doesn't change significantly upon cleavage.

  • Alternative: You can use a Ninhydrin assay on the quenched aliquots. The cleavage releases Phe-NH₂, which has a free primary amine (on the Phenylalanine) that reacts with Ninhydrin to turn purple (570 nm). The intact substrate (Z-Gly-Phe-NH₂) has no free amine and will not react.

References

• Sigma-Aldrich. Enzymatic Assay of Thermolysin (EC 3.4.24.27).

• Feder, J. (1968). A Spectrophotometric Assay for Neutral Protease. Biochemical and Biophysical Research Communications. (Establishes Z-Gly-Phe-NH₂ kinetics).

• Thermo Fisher Scientific. Optimization of Buffer Conditions for Hydrophobic Peptides.

• Biotage. Solvent Selection for Hydrophobic Peptide Synthesis and Handling.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Strategies to Prevent Aggregation in Solid-Phase Peptide Synthesis (SPPS)

Welcome to the Advanced Peptide Synthesis Support Hub. Role: Senior Application Scientist Topic: Mitigating On-Resin Aggregation in "Difficult" Sequences

Introduction: The Physics of Failure

Q: Why did my synthesis fail despite using standard protocols? A: You likely encountered a "difficult sequence." In SPPS, failure is rarely due to the chemistry of the amino acid protecting groups themselves, but rather the physical state of the peptide-resin matrix.

As a peptide chain grows, it can form intermolecular hydrogen bonds between the amide backbone of adjacent chains.[1] This leads to the formation of beta-sheet aggregates (secondary structures) within the resin pores. This aggregation causes the resin beads to shrink (syneresis), collapsing the gel network and sterically burying the N-terminal amine. The result is slow or incomplete deprotection and coupling, leading to deletion sequences (n-1, n-2) that are often impossible to purify [1].

Tier 1: Solvent & Environmental Optimization

The first line of defense: Altering the solvation environment to disrupt hydrogen bonding.

Q: Is DMF sufficient for hydrophobic sequences? A: Often, no. While DMF is the standard, it has a lower dipole moment than N-Methyl-2-pyrrolidone (NMP).

• Recommendation: Switch to NMP for all coupling and washing steps for difficult sequences. NMP swells polystyrene resins better and solvates the growing peptide chain more effectively [2].

• Advanced Solvent: For extreme cases, use DMSO/NMP (1:4) . DMSO is a powerful hydrogen bond disruptor but is viscous and can be difficult to remove.

Q: What is the "Magic Mixture" and when should I use it? A: The "Magic Mixture" is a potent chaotropic solvent system developed to disrupt strong beta-sheets.

• Composition: DCM / DMF / NMP (1:1:1) + 1% Triton X-100 + 2M Ethylene Carbonate.

• Mechanism: Ethylene carbonate acts as a hydrogen bond donor/acceptor, competing with the peptide backbone interactions [3].

• Usage: Use this mixture for coupling reactions when standard NMP fails.

Q: How do chaotropic salts help? A: Chaotropic salts disrupt the ordered water/solvent structure and interfere with hydrogen bonding networks.[1][2]

• Protocol: Wash the resin with 0.8 M LiCl or 4 M KSCN in DMF before the coupling step. You can also add these salts directly to the coupling reaction, though they may slightly retard coupling kinetics [4].

Q: Does microwave irradiation actually prevent aggregation? A: Yes. Microwave energy provides rapid internal heating, which kinetically excites the peptide chains, preventing them from adopting stable low-energy aggregated conformations (beta-sheets). It drives the reaction thermodynamically and kinetically [5].

Tier 2: Backbone Protection (Chemical Modification)

The "Heavy Artillery": Physically blocking hydrogen bond formation.

Q: What are Pseudoprolines and why are they considered the gold standard? A: Pseudoprolines (ψPro) are dipeptides where a Serine, Threonine, or Cysteine residue is cyclized into an oxazolidine or thiazolidine ring.[3]

• Mechanism: This ring structure mimics the geometry of Proline, introducing a "kink" in the peptide backbone. This kink physically prevents the formation of beta-sheets.

• Placement: Insert a pseudoproline dipeptide (e.g., Fmoc-Ala-Thr(ψMe,Me)pro-OH) every 5-6 residues in a hydrophobic region.

• Removal: The ring opens spontaneously during the final TFA cleavage, regenerating the native Ser/Thr/Cys residue [6].

Q: How do Hmb and Dmb groups work? A: 2-hydroxy-4-methoxybenzyl (Hmb) and 2,4-dimethoxybenzyl (Dmb) are removable backbone protecting groups attached to the amide nitrogen.[1]

• Mechanism: They provide steric bulk that blocks intermolecular hydrogen bonding.

• Limitation: Coupling the next amino acid onto the sterically hindered secondary amine of an Hmb/Dmb residue is very difficult.

• Solution: Use pre-formed dipeptides (e.g., Fmoc-Xaa-(Dmb)Gly-OH) to avoid the difficult acylation step [7].

Q: What are Isoacyl Dipeptides (O-acyl isopeptides)? A: This strategy involves coupling the next amino acid to the side-chain hydroxyl of a Ser/Thr residue (forming an ester) rather than the alpha-amine.[4]

• Benefit: The native amide bond is absent during synthesis, making beta-sheet formation impossible.

• Post-Synthesis: An O→N acyl shift occurs under neutral pH (during workup), restoring the native peptide bond [8].

Tier 3: Solid Support Strategy

Q: Should I use PEG or Polystyrene resin? A:

• Polystyrene (PS): Good for short, easy peptides. Prone to collapse in difficult sequences.

• PEG-based (e.g., ChemMatrix, PEGA): Superior for aggregation. The polyethylene glycol matrix is highly solvated and creates a "solution-like" environment, physically spacing out peptide chains to prevent interaction [9].

Q: How does resin loading affect aggregation? A: High loading brings peptide chains into close proximity, facilitating aggregation.

• Rule of Thumb: For difficult sequences, use low loading resins (0.2 – 0.4 mmol/g) .

Visualizing the Mechanism

The following diagram illustrates how aggregation occurs via beta-sheet formation and how Pseudoprolines disrupt this process.

Caption: Mechanism of on-resin aggregation via beta-sheet formation vs. structural disruption using pseudoproline dipeptides.

Troubleshooting Matrix

Symptom	Diagnosis	Recommended Action
Resin beads appear opaque/shrunken in DMF	Resin collapse due to aggregation	Wash with 0.8M LiCl in DMF or switch solvent to NMP .
Positive Kaiser Test after double coupling	Incomplete coupling due to steric hindrance or aggregation	1. Use Magic Mixture for coupling.2. Switch to HATU/HOAt activation.3. Elevate temp to 60°C .
Broad/Flattened Fmoc deprotection peak (UV monitoring)	Slow deprotection kinetics due to aggregation	Add DBU (1-2%) to the deprotection cocktail (Piperidine/DMF).
Mass Spec shows n-1, n-2 deletions	Cumulative aggregation effect	Resynthesize using Pseudoprolines at intervals or switch to ChemMatrix resin .
Crude peptide is insoluble	High beta-sheet content in final product	Dissolve crude in 6M Guanidine HCl or HFIP before purification.

Master Protocol: Synthesizing a "Difficult" Sequence

Scenario: You are synthesizing a 30-mer hydrophobic peptide (e.g., Amyloid-beta fragment) that has failed twice.

1. Resin Selection:

• Use ChemMatrix or PEG-PS resin.[5]

• Loading: 0.25 mmol/g .

2. Solvent System:

• Use 100% NMP for all washes and coupling.

3. Backbone Protection Plan:

• Identify Ser/Thr/Cys residues.[3] Replace them with Pseudoproline dipeptides (e.g., Fmoc-Val-Ser(ψMe,Me)pro-OH).

• Target spacing: Every 5-7 residues.

4. Coupling Protocol (Microwave Assisted):

• Reagents: 5 eq. Amino Acid, 5 eq. HATU, 10 eq. DIEA.

• Condition: 75°C for 5 minutes (except Cys/His/Arg - keep at 50°C or RT to prevent racemization).

5. Aggregation Check (The "LiCl Wash"):

• After Fmoc deprotection of a known hydrophobic stretch, wash resin 3x with 0.8M LiCl in NMP before adding the next amino acid.

6. Cleavage:

• Standard TFA/TIS/H2O (95:2.5:2.5). The pseudoprolines will automatically convert back to native amino acids.

Decision Tree: Strategy Selection

Caption: Decision tree for selecting anti-aggregation strategies based on sequence composition.

References

• Peptide Aggregation in SPPS: Mutter, M., et al. (1995). "The physicochemical basis of peptide aggregation in solid phase synthesis." Journal of the American Chemical Society. Link

• Solvent Effects (NMP vs DMF): Albericio, F., et al. (2006). "Solvents for Solid Phase Peptide Synthesis." Peptide Science. Link

• Magic Mixture: Zhang, L., et al. (1994). "Magic Mixture for the synthesis of difficult peptides."[2][6] Tetrahedron Letters. Link

• Chaotropic Salts: Seebach, D., et al. (1996). "LiCl as a chaotropic salt in SPPS." Helvetica Chimica Acta. Link

• Microwave SPPS: Collins, J.M., et al. (2014). "Microwave-enhanced solid-phase peptide synthesis." Chemical Reviews. Link

• Pseudoprolines: Wöhr, T., et al. (1996). "Pseudoprolines as a solubilizing, structure-disrupting protection technique in peptide synthesis."[1][2][3][7] Journal of the American Chemical Society. Link

• Hmb/Dmb Protection: Quibell, M., & Johnson, T. (1995). "The Hmb backbone protecting group."[1][8][9] Journal of the Chemical Society. Link

• Isoacyl Dipeptides: Sohma, Y., et al. (2004). "O-Acyl isopeptide method for the efficient synthesis of difficult sequence-containing peptides." Tetrahedron Letters. Link

• PEG-based Resins: Garcia-Martin, F., et al. (2006). "ChemMatrix, a poly(ethylene glycol)-based support for the solid-phase synthesis of complex peptides."[5] Journal of Combinatorial Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chempep.com [chempep.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. A backbone amide protecting group for overcoming difficult sequences and suppressing aspartimide formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Fluorogenic Protease Substrates: Z-Gly-Phe-AMC and its Alternatives

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of protease research and drug discovery, the selection of an appropriate substrate is paramount for the accurate and sensitive quantification of enzyme activity. This guide provides a comprehensive comparison of Z-Gly-Phe-AMC, a fluorogenic substrate for chymotrypsin-like proteases, with other commonly used alternatives. We will delve into the fundamental principles of fluorogenic protease assays, compare key performance metrics of various substrates through experimental data, and provide detailed protocols to ensure scientific rigor and reproducibility in your research.

The Principle of Fluorogenic Protease Assays: Unmasking the Signal

Fluorogenic protease substrates are synthetic peptides that are intrinsically non-fluorescent or exhibit very low fluorescence. These peptides are chemically modified with a fluorophore, a molecule that can emit light upon excitation. The design of these substrates is such that the fluorescence of the fluorophore is quenched, or suppressed, when it is part of the intact peptide.

The mechanism of fluorescence quenching can vary. In simple fluorogenic substrates, the electronic environment of the peptide backbone itself can quench the fluorophore. Upon cleavage of a specific peptide bond by a target protease, the fluorophore is liberated from this quenching environment, resulting in a significant increase in fluorescence intensity. This increase in fluorescence is directly proportional to the rate of substrate cleavage and, therefore, the activity of the protease.

A more sophisticated approach involves Förster Resonance Energy Transfer (FRET). In FRET-based substrates, a donor fluorophore and a quencher molecule are attached to opposite ends of the peptide sequence. When the substrate is intact, the close proximity of the donor and quencher allows for the non-radiative transfer of energy from the donor to the quencher, preventing the donor from fluorescing. Proteolytic cleavage separates the donor and quencher, disrupting FRET and leading to an increase in the donor's fluorescence.

The choice of fluorophore is critical and influences the sensitivity and spectral properties of the assay. Commonly used fluorophores include 7-amino-4-methylcoumarin (AMC) and 7-amino-4-trifluoromethylcoumarin (AFC), which emit blue and blue-green light, respectively, upon cleavage.

Diagram: Mechanism of a Simple Fluorogenic Protease Substrate

Caption: A typical workflow for conducting a kinetic fluorometric protease assay in a microplate format.

Materials

• α-Chymotrypsin (from bovine pancreas)

• Fluorogenic substrate (e.g., Z-Gly-Phe-AMC, Suc-LLVY-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 10 mM CaCl2)

• Dimethyl sulfoxide (DMSO) for dissolving the substrate

• 96-well black microplates (for fluorescence assays)

• Fluorescence microplate reader with appropriate excitation and emission filters

• Chymotrypsin inhibitor (e.g., TPCK) for control experiments

Reagent Preparation

• Assay Buffer: Prepare a solution of 50 mM Tris-HCl, pH 8.0, and add CaCl2 to a final concentration of 10 mM. Calcium ions are known to stabilize chymotrypsin. 2. α-Chymotrypsin Stock Solution: Prepare a stock solution of α-chymotrypsin in 1 mM HCl to a concentration of 1 mg/mL. Dilute this stock solution further in the assay buffer to achieve the desired final concentration for the assay. The optimal enzyme concentration should be determined empirically but is typically in the ng/mL range.

• Fluorogenic Substrate Stock Solution: Dissolve the fluorogenic substrate in DMSO to create a concentrated stock solution (e.g., 10 mM). Store this stock solution at -20°C, protected from light. [1]4. Substrate Working Solution: On the day of the experiment, dilute the substrate stock solution in the assay buffer to the desired final concentrations. It is advisable to perform a substrate titration to determine the Km.

Assay Procedure

• Plate Setup: To each well of a 96-well black microplate, add the assay buffer.

• Enzyme Addition: Add the diluted α-chymotrypsin solution to the appropriate wells. For negative control wells, add an equivalent volume of assay buffer. To determine the specificity of the cleavage, a set of wells containing the enzyme pre-incubated with a chymotrypsin inhibitor can be included.

• Pre-incubation: Incubate the plate at the desired assay temperature (e.g., 25°C or 37°C) for 5-10 minutes to allow the temperature to equilibrate.

• Reaction Initiation: Add the substrate working solution to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately place the microplate in a fluorescence plate reader and begin kinetic measurements. Record the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 360/460 nm for AMC-based substrates) at regular intervals (e.g., every 1-2 minutes) for a desired period (e.g., 30-60 minutes).

Data Analysis

• Calculate Reaction Velocity: For each substrate concentration, determine the initial reaction velocity (V0) by calculating the slope of the linear portion of the fluorescence versus time plot.

• Determine Kinetic Parameters: Plot the initial velocities against the corresponding substrate concentrations. Fit this data to the Michaelis-Menten equation to determine the Km and Vmax values. The kcat can then be calculated if the enzyme concentration is known (kcat = Vmax / [E]). [2]

Choosing the Right Substrate: Key Considerations

The selection of a fluorogenic substrate should be guided by several factors:

• Protease Specificity: The peptide sequence should be optimal for the target protease to ensure high sensitivity and specificity. It is often beneficial to screen a panel of substrates to identify the most suitable one. [3]* Fluorophore Properties: The choice of fluorophore will determine the spectral properties of the assay. Consider the excitation and emission wavelengths in the context of your available instrumentation and the potential for background fluorescence from your sample matrix. The quantum yield and extinction coefficient of the fluorophore will also impact the overall signal intensity. [4]* Assay Format: For high-throughput screening, substrates with high catalytic efficiency (kcat/Km) are desirable as they allow for shorter incubation times and lower enzyme concentrations.

• Solubility: The substrate should be soluble in the assay buffer at the desired concentrations. The use of DMSO to prepare stock solutions is common, but the final concentration of DMSO in the assay should be kept low (typically <1%) to avoid affecting enzyme activity.

Conclusion

Z-Gly-Phe-AMC serves as a valuable tool for assessing the activity of chymotrypsin and chymotrypsin-like proteases due to its inherent specificity for cleavage after a phenylalanine residue. However, the landscape of fluorogenic protease substrates is diverse, with alternatives like Suc-LLVY-AMC and Suc-AAPF-AMC offering established performance characteristics, particularly for related enzymes such as the proteasome. The optimal choice of substrate is contingent on the specific research question, the target protease, and the experimental context. By understanding the fundamental principles of fluorogenic assays and carefully considering the kinetic properties of different substrates, researchers can ensure the generation of accurate, reproducible, and insightful data in their exploration of protease function and inhibition.

References

• South Bay Bio. Suc-Leu-Leu-Val-Tyr-AMC (LLVY-AMC). (URL: [Link])

• Chemistry LibreTexts. 7.2: Chymotrypsin. (2023-02-12). (URL: [Link])

• PubMed. Kinetic studies on the chymotrypsin A alpha-catalyzed hydrolysis of a series of N-acetyl-L-phenylalanyl peptides. (URL: [Link])

• ResearchGate. A) Chymotrypsin-like activity of the proteasome was assessed by the... | Download Scientific Diagram. (URL: [Link])

• 2BScientific. Suc-LLVY-AMC (Proteasome Substrate). (URL: [Link])

• ResearchGate. Monitoring Activity and Inhibition of 26S Proteasomes with Fluorogenic Peptide Substrates | Request PDF. (URL: [Link])

• UBPBio. Suc-Leu-Leu-Val-Tyr-AMC (Suc-LLVY-AMC). (URL: [Link])

• Scilit. Kinetic Characterization of the Chymotryptic Activity of the 20S Proteasome. (URL: [Link])

• ResearchGate. Chymotrypsin inhibitor assay: Expressing, calculating, and standardizing inhibitory activity in absolute amounts of chymotrypsin inhibited. (URL: [Link])

• PubMed. Fluorometric continuous kinetic assay of alpha-chymotrypsin using new protease substrates possessing long-wave excitation and emission maxima. (URL: [Link])

• AK Lectures. Specificity of Serine Proteases (Chymotrypsin, Trypsin and Elastase). (2015-03-19). (URL: [Link])

• ResearchGate. Kinetic Characterization of the Chymotryptic Activity of the 20S Proteasome. (URL: [Link])

• PubMed. A continuous fluorescent assay for measuring protease activity using natural protein substrate. (URL: [Link])

• National Institutes of Health. Substrate specificity of human chymotrypsin-like protease (CTRL) characterized by phage display-selected small-protein inhibitors. (2023-08-17). (URL: [Link])

• PubMed Central. Peptidyl Activity-Based Probes for Imaging Serine Proteases. (2021-04-29). (URL: [Link])

• National Academies Press. Protease specificity determination by using cellular libraries of peptide substrates (CLiPS). (2006-05-16). (URL: [Link])

• Assay Genie. Chymotrypsin Activity Assay Kit (Fluorometric). (URL: [Link])

• University of Arizona. Protease Kinetics. (URL: [Link])

• PubMed. Fluorescence detection of proteases with AFC, AMC and MNA peptides using isoelectric focusing. (URL: [Link])

• Penn Engineering. Profiling serine protease substrate specificity with solution phase fluorogenic peptide microarrays. (URL: [Link])

• OMICS International. Kinetic Analysis of Alkaline Protease Production at Different Substrate Concentrations by Bacillus licheniformis – NCIM 2042 in Stirred Tank Reactor. (URL: [Link])

• PubMed. The differential specificity of chymotrypsin A and B is determined by amino acid 226. (URL: [Link])

• antibodies-online.com. An Introduction to Fluorescence (Part 2). (URL: [Link])

• Semantic Scholar. Evaluation of Immunoproteasome- Specific Proteolytic Activity Using Fluorogenic Peptide Substrates. (2022-04-05). (URL: [Link])

• Moof University. Enzymes (Part 2 of 5) - Enzyme Kinetics and The Michaelis Menten Model. (2013-10-13). (URL: [Link])

• ResearchGate. The extinction coefficients and fluorescence yields of the fluorophores... | Download scientific diagram. (URL: [Link])

• The Ukrainian Biochemical Journal. Kinetics of casein hydrolysis by peptidase from Bacillus thuringiensis var. israelensis. (URL: [Link])

• The Royal Society of Chemistry. Acquisition of Absorption and Fluorescence Spectral Data Using Chatbots. (URL: [Link])

• ACS Publications. Substrate binding site in bovine chymotrypsin Aγ. Crystallographic study using peptide chloromethyl ketones as site-specific inhibitors. (URL: [Link])

Sources

• 1. ubpbio.com [ubpbio.com]
• 2. youtube.com [youtube.com]
• 3. pnas.org [pnas.org]
• 4. An Introduction to Fluorescence (Part 2) [antibodies-online.com]

Comparative Profiling of Z-Gly-Phe-NH2: Substrate Specificity &amp; Cross-Reactivity Guide

Executive Summary

Z-Gly-Phe-NH2 (Carbobenzoxy-Glycyl-Phenylalanine-Amide) is a synthetic dipeptide derivative widely utilized as a model substrate in protease characterization. Its utility stems from its specific structural features: a hydrophobic aromatic residue (Phenylalanine), a flexible linker (Glycine), and an N-terminal blocking group (Carbobenzoxy/Z-group).

While often cited as a substrate for metalloproteases like Thermolysin , its cross-reactivity profile is complex. It acts as a distinct substrate for Chymotrypsin (Serine proteases) but is effectively inert or inhibitory toward Cathepsin C (Cysteine proteases) due to N-terminal capping. This guide dissects these interactions to prevent experimental artifacts and ensure accurate assay design.

Chemical Profile & Mechanism of Action[1]

To understand cross-reactivity, one must map the molecule to the Schechter and Berger nomenclature for protease subsites (

).

• Molecule: Z - Gly (P1/P2) - Phe (P1'/P1) - NH2

• N-Terminal Cap (Z): Mimics a peptide bond, allowing binding in

  or pockets, but prevents aminopeptidase action.

• C-Terminal Amide (NH2): Removes the negative charge of the carboxylate, mimicking an internal peptide bond.

Structural Logic Diagram

The following diagram illustrates how different protease families recognize—or fail to recognize—Z-Gly-Phe-NH2 based on their active site topology.

Figure 1: Protease recognition map showing cleavage sites and exclusion mechanisms.

Comparative Profiling: Family-Specific Interactions

A. Metalloproteases (Primary Target: Thermolysin)

Reactivity: HIGH Cleavage Site: ...Gly

Phe...

Thermolysin is an endopeptidase that specifically cleaves peptide bonds on the amino side of hydrophobic residues (specifically Leu, Phe, Ile).

• Mechanism: The Zinc ion (

  ) coordinates with the carbonyl oxygen of the Glycine. The hydrophobic pocket ( ) strongly binds the Phenylalanine side chain.

• Kinetics: Z-Gly-Phe-NH2 is an excellent substrate. The

  is high because the Z-group occupies the or subsite, positioning the scissile bond perfectly relative to the catalytic Glu143 and .

• Application: Used for activity assays and widely used in the reverse direction for the enzymatic synthesis of aspartame precursors (Z-Asp-Phe-OMe analogs).

B. Serine Proteases (Secondary Target: Chymotrypsin)

Reactivity: MODERATE Cleavage Site: ...Phe

NH2

Chymotrypsin prefers cleaving on the carboxyl side of aromatic residues (Phe, Tyr, Trp).

• Mechanism: The Phenylalanine residue fits into the deep hydrophobic

  pocket. The catalytic triad (His57, Asp102, Ser195) attacks the amide carbonyl.

• Distinction: Unlike Thermolysin (which cleaves between Gly and Phe), Chymotrypsin acts as an amidase , cleaving the terminal amide to release Ammonia (

  ) and Z-Gly-Phe-OH.

• Kinetics: Amides are generally hydrolyzed slower than esters by serine proteases, but the reaction is significant enough to cause false positives if checking for metalloprotease activity in crude extracts.

C. Cysteine Proteases (The Specificity Trap: Cathepsin C & Papain)

Reactivity: NEGLIGIBLE / INHIBITORY

• Cathepsin C (DPP-I):

  • Requirement: Cathepsin C is an exopeptidase requiring a free, protonated N-terminal amine to anchor the substrate via chloride ions.

  • Result: The "Z" (benzyloxycarbonyl) group caps the N-terminus. Therefore, Z-Gly-Phe-NH2 is NOT a substrate for Cathepsin C. It may act as a weak competitive inhibitor, but it will not generate a signal in a hydrolysis assay.

  • Alternative: Use H-Gly-Phe-pNA or H-Gly-Phe-AMC for Cathepsin C.

• Papain:

  • Requirement: Papain is an endopeptidase dominated by the

    subsite , which prefers bulky hydrophobic residues (Phe, Tyr).

  • Result: In Z-Gly-Phe-NH2, the

    residue is Glycine . Glycine is too small to provide the necessary binding energy in the pocket. Consequently, hydrolysis is extremely slow compared to substrates like Z-Phe -Arg-NH2.

D. Aspartic Proteases (Pepsin)

Reactivity: LOW

• Mechanism: Pepsin prefers hydrophobic residues at both

  and (e.g., Phe-Phe).

• Result: While Z-Gly-Phe-NH2 contains Phenylalanine, the Glycine at

  (relative to the potential cleavage site) is suboptimal. Pepsin generally requires longer peptide chains for efficient catalysis.

Quantitative Comparison Table

Protease Family	Representative Enzyme	Reactivity Level	Cleavage Site	Kinetic determinant
Metallo	Thermolysin	High	Z-Gly Phe-NH2	Hydrophobic (Phe) recognition.
Serine	Chymotrypsin	Moderate	Z-Gly-Phe NH2	Aromatic (Phe) recognition.
Cysteine	Cathepsin C (DPP-I)	None	N/A	Blocked: Requires free N-terminus.
Cysteine	Papain	Low	Slow / Non-specific	Mismatch: Gly at is too small.
Aspartic	Pepsin	Low	N/A	Requires extended hydrophobic chain.

Experimental Protocols

Protocol A: Discriminating Thermolysin vs. Chymotrypsin Activity

Since both enzymes degrade Z-Gly-Phe-NH2, you must distinguish them using specific inhibitors.

Materials:

• Substrate: 2 mM Z-Gly-Phe-NH2 in DMSO.

• Buffer: 50 mM Tris-HCl, 10 mM

  , pH 7.5.

• Inhibitors: EDTA (Metallo-specific), PMSF (Serine-specific).

Workflow:

• Preparation: Aliquot enzyme sample into three tubes:

  • Tube A: Enzyme + Buffer (Control)

  • Tube B: Enzyme + 10 mM EDTA (Inhibits Thermolysin)

  • Tube C: Enzyme + 1 mM PMSF (Inhibits Chymotrypsin)

• Incubation: Pre-incubate for 10 min at 25°C.

• Reaction: Add Z-Gly-Phe-NH2 to a final concentration of 0.5 mM. Incubate for 30 min.

• Analysis (HPLC):

  • Stop reaction with 1% TFA.

  • Run on C18 column (Gradient: 10-60% ACN).

  • Detection: Monitor absorbance at 254 nm (Phe aromatic ring).

• Interpretation:

  • Thermolysin Product: Phe-NH2 (Elutes early) + Z-Gly (Elutes late).

  • Chymotrypsin Product: Z-Gly-Phe (Elutes late) + Ammonia (Not detected by UV).

Protocol B: Validation of Cathepsin C Exclusion

Use this to prove the purity of a Cathepsin C prep (it should NOT cleave Z-Gly-Phe-NH2).

• Substrate: Z-Gly-Phe-NH2 (Test) vs. H-Gly-Phe-pNA (Positive Control).

• Buffer: 50 mM Sodium Acetate, 30 mM NaCl, 1 mM DTT, pH 5.5.

• Observation:

  • H-Gly-Phe-pNA: Rapid yellow color development (Release of p-Nitroaniline).

  • Z-Gly-Phe-NH2: No change in HPLC profile over 60 minutes.

  • Note: If Z-Gly-Phe-NH2 is cleaved, your sample is contaminated with endopeptidases (e.g., Cathepsin L or S).

Critical Analysis of Alternatives

When should you abandon Z-Gly-Phe-NH2?

• High Sensitivity Required: Z-Gly-Phe-NH2 requires HPLC for separation. For high-throughput screening (HTS), use fluorogenic substrates like Mca-Gly-Gly-Phe-Gly-Dpa-Lys(Dnp)-NH2 (FRET substrate).

• Strict Specificity: If you need to measure Chymotrypsin without Thermolysin interference, use Suc-Ala-Ala-Pro-Phe-pNA . The Proline at

  prevents Thermolysin binding but is excellent for Chymotrypsin.

• Cathepsin C Assays: Always use Gly-Phe-AMC or Gly-Arg-AMC . The free amine is non-negotiable.

References

• Schechter, I., & Berger, A. (1967). On the size of the active site in proteases. I. Papain.[1][2][3] Biochemical and Biophysical Research Communications, 27(2), 157–162. Link

• Morihara, K., & Tsuzuki, H. (1970). Thermolysin: Kinetic study with oligopeptides. European Journal of Biochemistry, 15(2), 374–380. Link

• Fruton, J. S. (1982). Proteinase-catalyzed synthesis of peptide bonds.[4][5][6] Advances in Enzymology and Related Areas of Molecular Biology, 53, 239-306. Link

• McGuire, M. J., et al. (1992). Biochemical characterization of human cathepsin C (dipeptidyl peptidase I). Archives of Biochemistry and Biophysics, 295(2), 280-288. Link

• Hedstrom, L. (2002). Serine protease mechanism and specificity. Chemical Reviews, 102(12), 4501–4524. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparison of the kinetics of the papain-catalyzed hydrolysis of glycine- and alanine-based esters and thiono esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reaction pathway and free energy profile for papain-catalyzed hydrolysis of N-acetyl-Phe-Gly 4-nitroanilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Kinetics of chymotrypsin- and papain-catalysed synthesis of [leucine]enkephalin and [methionine]enkephalin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel kinetic analysis of enzymatic dipeptide synthesis: effect of pH and substrates on thermolysin catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Z-Gly-Phe-NH2 Purity: A Comparative Guide to TLC and HPLC

Executive Summary

Z-Gly-Phe-NH2 (Carbobenzoxy-glycyl-L-phenylalanine amide) is a critical synthetic dipeptide derivative widely used as a substrate for metalloproteases (e.g., thermolysin) and cathepsins. In kinetic studies, substrate purity is paramount; even minor impurities (such as free Z-Gly-OH or Phe-NH2) can significantly skew

and values.

This guide provides a technical comparison of the two primary validation methods: Thin Layer Chromatography (TLC) for rapid qualitative screening and High-Performance Liquid Chromatography (HPLC) for quantitative certification. We analyze the "performance" of these analytical methods to help researchers select the appropriate workflow for their specific development stage.

Part 1: Molecule Profile & Physicochemical Constraints

Effective analysis requires understanding the molecule's behavior in solution.

• Chemical Name: N-Benzyloxycarbonyl-glycyl-L-phenylalanine amide[1]

• Formula:

• Molecular Weight: 355.39 g/mol [2]

• Solubility Profile:

  • Water:[3] Sparingly soluble (hydrophobic Z-group + Phenylalanine).

  • Solvents: Soluble in Methanol (MeOH), Dimethylformamide (DMF), and Dimethyl Sulfoxide (DMSO).

• Detection Properties:

  • UV Absorbance: Strong absorption at 254-257 nm (due to the Benzyloxycarbonyl "Z" group and Phenylalanine ring).

  • Colorimetric: Negative for Ninhydrin (the N-terminus is blocked by the Z-group). Positive for Chlorine/Tolidine stain.

Part 2: Method A – Rapid Screening via TLC

Role: In-process monitoring and gross impurity detection.

TLC is the "first line of defense." It is cost-effective and immediate but lacks the resolution to detect minor des-amido or stereoisomeric impurities.

Experimental Protocol

• Stationary Phase: Silica Gel 60

  aluminum or glass-backed plates.

• Mobile Phase (Eluent):

  • Standard: Chloroform : Methanol (9:1 v/v).

  • Alternative (for higher polarity impurities): Chloroform : Methanol : Acetic Acid (90:8:2).

• Sample Preparation: Dissolve 1 mg of Z-Gly-Phe-NH2 in 100 µL of Methanol/DMF (1:1).

• Visualization:

  • Primary: UV Light at 254 nm. The Z-group quenches the fluorescence of the indicator, appearing as a dark spot on a bright green background.

  • Secondary: Chlorine/o-Tolidine reaction (for non-UV active impurities). Note: Ninhydrin is ineffective here.[4]

Performance Analysis

• Sensitivity: Low (~100 µg detection limit).

• Resolution: Limited. Often fails to separate diastereomers (L-Phe vs D-Phe variants).

• Verdict: Excellent for checking if a reaction is complete, but insufficient for final purity certification .

Part 3: Method B – Quantitative Validation via RP-HPLC

Role: Final product release and kinetic assay validation.

Reverse-Phase HPLC (RP-HPLC) is the industry gold standard. It utilizes the hydrophobicity of the Z-group and Phenylalanine side chain to separate the target molecule from truncated synthesis byproducts.

Experimental Protocol

• Column: C18 (Octadecylsilane), 5 µm particle size, 100 Å pore size (e.g., 4.6 x 250 mm).

• Mobile Phases:

  • Solvent A: Milli-Q Water + 0.1% Trifluoroacetic Acid (TFA).

  • Solvent B: Acetonitrile (ACN) + 0.1% TFA.[5]

  • Why TFA? It acts as an ion-pairing agent to sharpen peaks and reduce silanol interactions.

• Gradient Profile:

  • Time 0 min: 20% B

  • Time 20 min: 80% B (Linear gradient)

  • Flow Rate: 1.0 mL/min

• Detection:

  • Channel 1 (214 nm): Detects the peptide bond (amide backbone). High sensitivity.

  • Channel 2 (254 nm): Specific for the Z-group and Phe ring.[6] Useful for confirming identity.

Performance Analysis

• Sensitivity: High (< 0.1% impurity detection).

• Resolution: Excellent. Capable of resolving the target from free Z-Gly-OH (elutes earlier) and Phe-NH2 (elutes in void volume).

• Verdict: Mandatory for published kinetic data.

Part 4: Comparative Data & Decision Guide

The following table contrasts the performance of TLC versus HPLC for this specific peptide derivative.

Feature	Method A: TLC (Silica)	Method B: RP-HPLC (C18)
Primary Mechanism	Adsorption / Normal Phase	Partition / Reverse Phase
Limit of Detection	~1-5% impurity	< 0.1% impurity
Quantitation	Qualitative (Visual estimation)	Quantitative (Area under curve)
Time per Run	10–15 minutes	30–45 minutes
Sample Required	~100 µg	~10 µg (injected)
Stereoselectivity	Poor (cannot separate D/L)	Moderate to High
Cost per Analysis	< $1.00	> $20.00 (solvents/column wear)

Analytical Workflow Diagram

The following diagram illustrates the logical flow for validating Z-Gly-Phe-NH2, including the decision gates for when to move from TLC to HPLC.

Figure 1: Integrated Analytical Workflow. Note the feedback loop: TLC serves as a gatekeeper to prevent wasting HPLC resources on grossly impure samples.

Part 5: Scientific Integrity & Troubleshooting (E-E-A-T)

To ensure your data is authoritative, you must validate the validation method itself.

The "Blank" Validation

Always inject a solvent blank (MeOH/DMF) before the sample.

• Why? Z-Gly-Phe-NH2 is hydrophobic. Previous runs of similar peptides can "ghost" (carry over) on C18 columns. A blank run ensures the peaks you see are real.

Peak Purity Analysis (Diode Array)

If using a Diode Array Detector (DAD), check the UV spectrum across the main peak.

• Requirement: The spectrum at the ascending edge, apex, and descending edge must be identical.

• Failure Mode: If the spectrum changes across the peak, a co-eluting impurity is present, and the gradient must be flattened (e.g., change 20-80% B to 30-60% B).

Why Ninhydrin Fails

Junior researchers often attempt to stain Z-Gly-Phe-NH2 with Ninhydrin and assume the "invisible" result means low concentration.

• Mechanism:[7] Ninhydrin reacts with free primary amines. The Z-group (

  ) protects the N-terminus.

• Correction: Use UV visualization or Chlorine/Tolidine stain, which reacts with the amide bonds regardless of protection.

References

• PubChem. (2021).[1][8] Z-Gly-Phe-NH2 Compound Summary. National Library of Medicine. [Link]

• PeptaNova. (n.d.). Z-Gly-Phe-NH2 Product Specifications and Solubility. [Link]

• Biotage. (2023). Purification of Protected Peptides: Normal Phase vs Reverse Phase. [Link]

• Waters Corporation. (2019). Mobile Phase Additives for Peptide Characterization (TFA vs Formic Acid). [Link]

• National Institutes of Health (NIH). (2020). UV Spectral Properties of Phenylalanine. [Link]

Sources

• 1. Z-Gly-Phe-Ala-OH | C22H25N3O6 | CID 14805787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Z-Gly-Phe-NH₂ › PeptaNova [peptanova.de]
• 3. cris.unibo.it [cris.unibo.it]
• 4. peptide.com [peptide.com]
• 5. helixchrom.com [helixchrom.com]
• 6. chemimpex.com [chemimpex.com]
• 7. youtube.com [youtube.com]
• 8. Glycyl-L-phenylalanine | C11H14N2O3 | CID 92953 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Benchmarking: Z-Gly-Phe-NH2 vs. High-Throughput Fluorogenic Substrates in Protease Assays

Executive Summary: The Accuracy vs. Throughput Trade-off

In the characterization of neutral metalloproteases—specifically Thermolysin (EC 3.4.24.27)—substrate selection is often a compromise between structural fidelity and experimental convenience.

Z-Gly-Phe-NH2 (Carbobenzoxy-Glycyl-L-Phenylalanine Amide) represents the "Gold Standard" for structural fidelity. It mimics the natural hydrophobic dipeptide cleavage site without the steric interference of bulky fluorophores. However, its lack of an intrinsic signal requires discontinuous assays (HPLC).

This guide benchmarks Z-Gly-Phe-NH2 against the two dominant commercial alternatives:

• FAGLA (Furylacryloyl-Gly-Leu-NH2): The industry standard for continuous UV-Vis assays.

• FRET/Fluorogenic Peptides (e.g., Dansyl-Gly-Phe-Ala): High-sensitivity substrates for microplate formats.

Mechanistic Basis of Substrate Performance

To understand why Z-Gly-Phe-NH2 yields different kinetic constants (

, ) compared to fluorogenic substrates, we must look at the Thermolysin active site. Thermolysin prefers large hydrophobic residues (Phe, Leu) at the P1' position.

• Z-Gly-Phe-NH2: The N-terminal Z-group (benzyloxycarbonyl) occupies the S1 subsite, positioning the Gly-Phe bond perfectly at the catalytic Zinc ion. The absence of a bulky reporter group allows the enzyme to adopt its native conformation.

• FAGLA: The furylacryloyl group is an electronic reporter. While effective, its rigid structure can slightly distort the S1-S2 binding pocket, leading to variations in

  .

• FRET Substrates: Large fluorophores (Dansyl, MCA) can cause steric clashes in the S2 or S2' pockets, often artificially inflating

  (lower affinity).

Diagram 1: Comparative Enzymatic Hydrolysis Pathways

Caption: Comparison of native-like binding (Z-Gly-Phe-NH2) vs. reporter-modified binding (FAGLA).

Quantitative Benchmarking

The following data summarizes the performance characteristics of Z-Gly-Phe-NH2 against commercial alternatives. Note that while FAGLA offers speed, Z-Gly-Phe-NH2 offers the most accurate representation of natural peptide cleavage.

Table 1: Performance Matrix

Feature	Z-Gly-Phe-NH2 (The Standard)	FAGLA (The Workhorse)	FRET / Fluorogenic (The Scout)
Primary Application	Kinetic benchmarking, Crystallography	Routine activity assays, QC	High-throughput screening (HTS)
Detection Mode	Discontinuous (HPLC/TLC)	Continuous (UV 345nm)	Continuous (Fluorescence)
Sensitivity	Moderate (Dependent on HPLC)	Moderate ( )	High (nM detection)
Accuracy	High (True biological affinity)	Medium (Reporter influence)	Low (Steric interference common)
Throughput	Low (10-20 samples/day)	High (Plate reader capable)	Very High (384-well capable)
Interference	Minimal (Separation based)	Background UV absorbance	Quenching by test compounds

Validated Experimental Protocol: HPLC Discontinuous Assay

Rationale: Because Z-Gly-Phe-NH2 does not change color upon cleavage, we must physically separate the product (Phe-NH2) from the substrate using Reverse-Phase HPLC (RP-HPLC). This protocol is self-validating because the sum of the substrate peak area and product peak area should remain constant (molar balance).

Materials

• Enzyme: Thermolysin (Sigma T7902 or equivalent), 0.1 mg/mL stock in Buffer A.

• Substrate: Z-Gly-Phe-NH2 (20 mM stock in DMSO).

• Buffer A: 50 mM Tris-HCl, 10 mM CaCl₂, pH 7.5.

• Quenching Solution: 5% Trifluoroacetic acid (TFA) or 10% Acetic Acid.

• HPLC Mobile Phase: Acetonitrile (ACN) / Water + 0.1% TFA gradient.

Step-by-Step Workflow

• Preparation: Dilute Z-Gly-Phe-NH2 to working concentrations (e.g., 0.1 mM – 5.0 mM) in Buffer A.

• Incubation:

  • Aliquot 100 µL of substrate solution into microfuge tubes.

  • Initiate reaction with 10 µL Thermolysin enzyme solution.

  • Incubate at 37°C for fixed time points (e.g., 5, 10, 15 min).

• Quenching: Stop the reaction immediately by adding 100 µL of Quenching Solution. Vortex vigorously.

• Clarification: Centrifuge at 10,000 x g for 5 mins to remove any precipitated protein.

• Analysis (RP-HPLC):

  • Column: C18 Analytical (4.6 x 150 mm).

  • Detection: UV at 254 nm (detects the Z-group and Phenyl ring).

  • Gradient: 10% to 60% ACN over 15 minutes.

• Calculation:

  • Integrate peak areas for Substrate (

    ) and Product ( ).

  • Calculate % Hydrolysis:

    .

Diagram 2: HPLC-Based Assay Workflow

Caption: Discontinuous workflow ensuring precise quantification of Z-Gly-Phe-NH2 hydrolysis.

Application Advice: When to Use Which?

• Use Z-Gly-Phe-NH2 when:

  • You are determining the absolute

    or for a new metalloprotease variant.

  • You need to validate hits from a high-throughput screen (HTS) to rule out false positives caused by fluorophore quenching.

  • You are studying structure-activity relationships (SAR) where steric bulk at S1/S2 is a confounding variable.

• Use FAGLA when:

  • You are performing routine quality control (QC) on enzyme batches.

  • You need real-time kinetics to observe reaction progress curves (e.g., checking for instability).

• Use Fluorogenic Substrates when:

  • You have limited enzyme quantity (need nM sensitivity).

  • You are screening libraries of inhibitors in 384-well plates.

References

• Feder, J. (1968). "A Spectrophotometric Assay for Neutral Protease." Biochemical and Biophysical Research Communications.

  • Establishes FAGLA as the standard continuous assay substr

• Holmquist, B., & Vallee, B. L. (1974). "Metal substitutions and inhibition of thermolysin: spectra and tritium exchange." Journal of Biological Chemistry.

  • Foundational work on Thermolysin kinetics using zinc/metal substitution.

• Inouye, K., et al. (1998). "Engineering, expression, and purification of thermolysin." Protein Engineering, Design and Selection.

  • Details the use of Z-Gly-Phe derivatives for characterizing recombinant thermolysin.

• Morgan, G., & Fruton, J. S. (1978). "Kinetics of the action of thermolysin on peptide substrates." Biochemistry.

  • Provides the authoritative kinetic constants for Z-Gly-Phe-NH2.

Safety & Regulatory Compliance

Mastering Safety: A Researcher's Guide to Handling Z-Gly-Phe-NH2

In the landscape of pharmaceutical research and drug development, the dipeptide derivative Z-Gly-Phe-NH2, or N-Carbobenzyloxy-glycyl-L-phenylalaninamide, serves as a critical building block in peptide synthesis[1]. While not classified as a hazardous substance, its nature as a fine, potentially airborne powder necessitates a meticulous approach to laboratory safety to ensure both the well-being of research personnel and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for handling Z-Gly-Phe-NH2, grounded in established laboratory safety protocols.

Hazard Assessment and Risk Mitigation

Key Risk Factors:

• Inhalation: Fine powders can become airborne during handling, posing a risk of respiratory tract irritation[4][5].

• Skin and Eye Contact: Direct contact may cause irritation[3][7].

• Cross-Contamination: Improper handling can lead to the contamination of the laboratory environment and other experiments[5].

To mitigate these risks, a multi-layered approach combining engineering controls, personal protective equipment (PPE), and stringent handling procedures is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when working with chemical powders like Z-Gly-Phe-NH2[5][8]. The following table summarizes the recommended PPE for handling this compound.

PPE Component	Specification	Rationale for Use
Eye Protection	Safety glasses with side shields or goggles (conforming to EN 166 or OSHA 29 CFR 1910.133)	Protects against accidental splashes and airborne particles entering the eyes[2][5][9][10].
Hand Protection	Chemical-resistant disposable gloves (Nitrile is a standard choice)	Prevents direct skin contact with the chemical. Gloves should be inspected before use and changed immediately if contaminated[5][6][11].
Body Protection	Laboratory coat or protective gown	Shields skin and personal clothing from spills and contamination[5][6][12].
Respiratory Protection	Generally not required under normal use with adequate ventilation. However, if weighing or handling large quantities that may generate dust, a respirator is recommended.	Minimizes the inhalation of airborne powder. Work should ideally be conducted in a fume hood to control aerosols[5][6][13].
Footwear	Closed-toe shoes	A standard laboratory safety requirement to protect feet from spills and falling objects[6][11].

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized workflow is critical for safe and efficient handling of Z-Gly-Phe-NH2. The following diagram and procedural steps outline the recommended process from preparation to disposal.

Caption: Workflow for Safe Handling of Z-Gly-Phe-NH2

Detailed Protocol:

• Preparation:

  • Before starting, review the Safety Data Sheet (SDS) for any similar compounds if a specific one for Z-Gly-Phe-NH2 is unavailable[5].

  • Gather all necessary equipment: spatulas, weigh boats, vials, solvents, and your designated PPE.

  • Prepare a clean and uncluttered workspace. For handling powders, a chemical fume hood is the ideal location to minimize inhalation risk[6][13].

• Donning PPE:

  • Put on your lab coat, ensuring it is fully buttoned.

  • Next, put on your safety glasses or goggles.

  • Finally, put on your nitrile gloves, ensuring they fit properly and have no visible defects.

• Handling and Weighing:

  • Perform all manipulations of the solid compound within the designated clean area or fume hood to contain any dust.

  • Use a clean spatula to transfer the powder to a weigh boat. Avoid creating dust clouds by handling the material gently.

  • Close the primary container immediately after use to prevent contamination and spills.

• Reconstitution (if applicable):

  • If preparing a solution, add the solvent to the vial containing the weighed peptide slowly to avoid splashing.

• Spill Management:

  • In the event of a small spill, carefully sweep up the solid material and place it in a designated waste container[3]. Avoid dry sweeping which can generate dust.

  • Clean the area with an appropriate solvent.

Disposal Plan: Ensuring a Safe and Compliant Laboratory Environment

Proper waste disposal is a critical component of laboratory safety and environmental responsibility. Never dispose of Z-Gly-Phe-NH2 or any chemical waste in the regular trash or down the drain[5].

Waste Segregation and Disposal Protocol:

• Solid Waste:

  • All solid waste contaminated with Z-Gly-Phe-NH2, including used weigh boats, spatulas, and contaminated paper towels, should be placed in a clearly labeled hazardous waste container for solids[5][14].

• Liquid Waste:

  • Any solutions containing Z-Gly-Phe-NH2 should be collected in a designated hazardous liquid waste container.

• Contaminated PPE:

  • Used gloves, disposable lab coats, and any other contaminated PPE must be disposed of in the designated hazardous waste container[5].

• Container Labeling and Storage:

  • All waste containers must be clearly labeled with their contents[15].

  • Store waste containers in a designated satellite accumulation area until they are collected by your institution's environmental health and safety (EH&S) department[5][14].

Doffing PPE:

The correct order for removing PPE is crucial to prevent cross-contamination:

• Gloves: Remove gloves first, turning them inside out as you pull them off.

• Lab Coat: Remove your lab coat, folding the contaminated side inward.

• Eye Protection: Remove your safety glasses or goggles.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE[2][4].

By adhering to these guidelines, researchers can confidently handle Z-Gly-Phe-NH2, ensuring a safe laboratory environment for themselves and their colleagues while maintaining the highest standards of scientific integrity.

References

• Bio-Synthesis Inc. (2025). Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Retrieved from [Link]

• Biovera. (2024). Laboratory Safety Guidelines for Peptide Handling. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• Peptide Institute, Inc. (2021). Safety Data Sheet: Gly-Thr-Trp-Tyr. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemical Safety Guide. Retrieved from [Link]

• ResearchGate. (2025). Peptide-based recycling of critical raw materials from electronic waste. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories. Retrieved from [Link]

• Phoenix Peptides. (n.d.). Safe Handling & Lab PPE for Peptides. Retrieved from [Link]

• Columbia University. (n.d.). Recommendations Concerning Chemical Hygiene in Laboratories. Retrieved from [Link]

• University of South Florida. (2023, August 18). Guide to Chemical Waste Disposal in Chemistry Lab (USF). Retrieved from [Link]

• Maxed Out Compounds. (n.d.). How to Handle Research Compounds Safely. Retrieved from [Link]

• AAPPTec. (n.d.). Safety Data Sheet: H-Phe(4-NH2)-OH. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Weighing Hazardous Powders in the Laboratory. Retrieved from [Link]

• PeptaNova. (n.d.). Z-Gly-Phe-NH2. Retrieved from [Link]

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